UPCDC-30245

• CAS: 1883351-01-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of UPCDC-30245

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the molecular mechanism of UPCDC-30245, an allosteric inhibitor of the p97 ATPase. The information presented herein is compiled from peer-reviewed research, detailing the compound's unique mode of action, its effects on cellular pathways, and the experimental evidence supporting these findings.

Core Mechanism of Action: Allosteric Inhibition of p97

UPCDC-30245 is a potent, allosteric inhibitor of the p97/VCP (Valosin-Containing Protein) ATPase, a critical regulator of protein homeostasis.[1] Unlike ATP-competitive inhibitors such as CB-5083, UPCDC-30245 binds to a distinct site in the D2 domain of the p97 monomer.[2] This noncompetitive inhibition with respect to ATP allows UPCDC-30245 to modulate p97 activity without directly competing with endogenous ATP.[1] The binding of UPCDC-30245 is thought to prevent the conformational changes necessary for ATP hydrolysis, thereby stabilizing an inactive state of the p97 hexamer.[2] This allosteric inhibition is a key feature that enables UPCDC-30245 to overcome resistance observed with some ATP-competitive p97 inhibitors.[1]

Unique Cellular Effects: Disruption of Endo-Lysosomal Degradation

A defining characteristic of UPCDC-30245's mechanism is its profound impact on the endo-lysosomal pathway, a function not prominently observed with other p97 inhibitors like CB-5083.[3][4] Proteomic analyses of cells treated with UPCDC-30245 have revealed a significant dysregulation of proteins involved in endocytosis, lysosomal function, and autophagy.[4]

The primary consequences of this disruption are:

• Inhibition of Early Endosome Formation: UPCDC-30245 has been shown to inhibit the formation of early endosome antigen 1 (EEA1) positive puncta, indicating a blockage in the early stages of the endocytic pathway.[4][5]

• Reduced Lysosomal Acidity: The compound directly interferes with the acidic environment of lysosomes, a critical factor for the activity of degradative enzymes.[3][4] This effect is demonstrated by a decrease in LysoTracker staining in treated cells.[5]

• Alteration of Autophagic Pathways: UPCDC-30245 treatment leads to a strong increase in the lipidated form of microtubule-associated proteins 1A/1B light chain 3B (LC3-II), a marker for autophagosomes.[3][5] This suggests an impairment of autophagy flux, where the degradation of autophagosomes by lysosomes is blocked.[4]

These effects distinguish UPCDC-30245 from other p97 inhibitors that primarily impact endoplasmic-reticulum-associated protein degradation (ERAD) and the unfolded protein response (UPR) pathway.[3][4][5]

Antiviral Activity

The disruption of the endo-lysosomal pathway by UPCDC-30245 has been leveraged for antiviral applications. By blocking endo-lysosomal degradation, UPCDC-30245 effectively inhibits the entry of coronaviruses into host cells, highlighting a potential therapeutic avenue for this compound.[3][4][5]

Quantitative Data Summary

The following tables summarize the key quantitative data from the cited research.

Table 1: Cellular Potency of p97 Inhibitors

Compound	Cell Line	Parameter	Value	Reference
UPCDC-30245	HCT116	Proliferation Inhibition	IC50 in nM to low µM range	[4]
CB-5083	HCT116 (parental)	Proliferation Inhibition	Effective	[1]
NMS-873	HCT116 (parental)	Proliferation Inhibition	Effective	[1]
UPCDC-30245	HCT116 (parental)	Proliferation Inhibition	Effective	[1]
CB-5083	HCT116 (CB-5083 resistant, D649A/T688A)	Proliferation Inhibition	Less Potent	[1]
NMS-873	HCT116 (CB-5083 resistant, D649A/T688A)	Proliferation Inhibition	30-fold more potent than CB-5083	[1]
UPCDC-30245	HCT116 (CB-5083 resistant, D649A/T688A)	Proliferation Inhibition	30-fold more potent than CB-5083	[1]

Table 2: Effects on Cellular Structures and Pathways

Experiment	Cell Line	Treatment	Observation	Quantitative Data	Reference
Early Endosome Formation	H1299	5 µM UPCDC-30245 (1 hr)	Inhibition of EEA1 positive puncta	228 cells with puncta (vs. 550 in DMSO)	[4][5]
Autophagy Flux	HeLa (mRFP-GFP-LC3)	5 µM UPCDC-30245 (2 hr)	Increased autophagosomes, reduced autolysosomes	-	[4][5]
Lysosomal Acidity	H1299, HeLa	5 µM UPCDC-30245	Decreased LysoTracker puncta staining	220-290 (H1299) and 250-350 (HeLa) cells counted	[5]

Key Experimental Protocols

5.1. Proteomic Analysis

• Cell Culture and Treatment: Cells (e.g., HCT116) are cultured under standard conditions and treated with UPCDC-30245 at a specified concentration and duration.

• Protein Extraction and Digestion: Cells are lysed, and proteins are extracted. The protein concentration is determined, and proteins are subjected to in-solution digestion (e.g., with trypsin).

• LC-MS/MS Analysis: The resulting peptides are analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify proteins.

• Data Analysis: Protein identification and quantification are performed using appropriate software (e.g., MaxQuant). Pathway analysis is conducted to identify cellular pathways affected by the treatment.

5.2. Immunofluorescence Staining for EEA1

• Cell Seeding and Treatment: Cells (e.g., H1299) are seeded on coverslips and treated with UPCDC-30245, a vehicle control (DMSO), and other p97 inhibitors for comparison.

• Fixation and Permeabilization: Cells are fixed with paraformaldehyde and permeabilized with a detergent (e.g., Triton X-100).

• Antibody Staining: Cells are incubated with a primary antibody against EEA1, followed by a fluorescently labeled secondary antibody.

• Imaging and Quantification: Images are acquired using a fluorescence microscope, and the number of EEA1-positive puncta per cell is quantified.

5.3. Autophagy Flux Assay

• Cell Line: HeLa cells stably expressing the mRFP-GFP-LC3 reporter are used.

• Treatment: Cells are treated with UPCDC-30245, positive controls (e.g., HCQ, Baf-A1), and a vehicle control.

• Imaging: Live-cell imaging is performed to visualize GFP (autophagosomes) and mRFP (autophagosomes and autolysosomes) fluorescence.

• Analysis: The number of yellow (autophagosomes) and red (autolysosomes) puncta are counted to assess autophagy flux.

5.4. Lysosomal Acidity Assay

• Cell Culture and Treatment: Cells (e.g., H1299, HeLa) are treated with UPCDC-30245 or a control.

• LysoTracker Staining: Cells are incubated with LysoTracker Red DND-99, a fluorescent probe that accumulates in acidic compartments.

• Imaging and Analysis: Fluorescence microscopy is used to visualize and quantify the intensity of LysoTracker staining, indicating changes in lysosomal acidity.

Visualizations

Caption: Mechanism of action of UPCDC-30245.

Caption: General experimental workflow.

References

• 1. Allosteric p97 Inhibitors Can Overcome Resistance to ATP-Competitive p97 Inhibitors for Potential Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

UPCDC-30245: A Technical Guide to an Allosteric p97 Inhibitor with a Novel Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

UPCDC-30245 is a potent, cell-permeable, allosteric inhibitor of the AAA+ ATPase p97 (also known as VCP). Unlike many other p97 inhibitors that target the ATP-binding sites and subsequently induce the unfolded protein response (UPR) and endoplasmic reticulum-associated degradation (ERAD) pathways, UPCDC-30245 exhibits a unique mechanism of action. This inhibitor binds to a distinct allosteric site at the interface of the D1 and D2 domains of the p97 monomer. Its primary cellular effect is the disruption of the endo-lysosomal pathway, leading to impaired autophagic flux. This distinct mechanism allows UPCDC-30245 to overcome resistance to ATP-competitive p97 inhibitors, presenting a promising alternative for therapeutic development, particularly in oncology. This technical guide provides a comprehensive overview of UPCDC-30245, including its biochemical and cellular activities, detailed experimental protocols for its characterization, and a summary of its effects on key signaling pathways.

Introduction to p97 and Its Inhibition

The AAA+ (ATPases Associated with diverse cellular Activities) ATPase p97 is a critical regulator of protein homeostasis. It functions as a segregase, utilizing the energy from ATP hydrolysis to extract ubiquitinated proteins from cellular structures, such as the endoplasmic reticulum, chromatin, and protein complexes. This activity is central to numerous cellular processes, including the ubiquitin-proteasome system (UPS), ERAD, autophagy, and DNA damage repair. Given its vital role in cell growth and survival, p97 has emerged as a promising target for cancer therapy.

Inhibition of p97 disrupts proteostasis, leading to an accumulation of misfolded proteins and unresolved cellular stress, which can selectively induce apoptosis in cancer cells. While ATP-competitive inhibitors of p97, such as CB-5083, have shown promise, the emergence of drug resistance due to mutations in the ATP-binding site has highlighted the need for inhibitors with alternative mechanisms of action. Allosteric inhibitors, which bind to sites distinct from the active site, offer a compelling strategy to circumvent this resistance. UPCDC-30245 is a structurally distinct allosteric p97 inhibitor that has demonstrated efficacy against cancer cells, including those resistant to ATP-competitive inhibitors.

Mechanism of Action of UPCDC-30245

UPCDC-30245 functions as a noncompetitive inhibitor of p97's ATPase activity. Cryo-electron microscopy studies have revealed that it binds to an allosteric pocket at the interface of the D1 and D2 domains of a single p97 protomer. This binding event prevents the conformational changes that are necessary for p97 function, thereby inhibiting its activity.

A key feature of UPCDC-30245 is its unique cellular phenotype compared to other p97 inhibitors. While inhibitors like CB-5083 and NMS-873 strongly induce the UPR and ERAD pathways, UPCDC-30245 has only a mild effect on these processes. Instead, its primary mechanism of action at the cellular level is the disruption of the endo-lysosomal pathway. This leads to an inhibition of early endosome formation and a reduction in the acidity of lysosomes. Consequently, autophagic flux is blocked, leading to an accumulation of autophagosomes.

Quantitative Data

The following tables summarize the quantitative data for UPCDC-30245's inhibitory activity.

Table 1: Biochemical Activity of p97 Inhibitors

Compound	Inhibition Mechanism	Target	IC50 (nM) for WT p97 ATPase Activity	Reference
UPCDC-30245	Allosteric, Noncompetitive	D1-D2 Interface	300	****
NMS-873	Allosteric, Noncompetitive	D1-D2 Inter-subunit Interface	26
CB-5083	ATP-Competitive	D2 ATPase Domain	10

Table 2: Anti-proliferative Activity of UPCDC-30245 in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
HCT116	Colorectal Carcinoma	~0.5 - 1.0
A549	Lung Carcinoma	Not specified
HeLa	Cervical Cancer	Not specified
H1299	Non-small Cell Lung Cancer	Not specified
HT29	Colorectal Adenocarcinoma	Potent (more than NMS-873)

Table 3: Activity of p97 Inhibitors Against CB-5083-Resistant p97 Mutants

p97 Mutant	UPCDC-30245 Resistance (fold-increase in IC50)	NMS-873 Resistance (fold-increase in IC50)	CB-5083 Resistance (fold-increase in IC50)	Reference
N660K	Similar to WT	Similar to WT	30
T688A	3	30	>500
D649A/T688A	30-fold more potent than CB-5083 in inhibiting cell proliferation	30-fold more potent than CB-5083 in inhibiting cell proliferation	~400 (biochemical)

Signaling Pathways and Experimental Workflows

UPCDC-30245's Impact on the Endo-Lysosomal Pathway

UPCDC-30245 uniquely disrupts the endo-lysosomal pathway, a key cellular process for nutrient uptake, receptor signaling, and degradation of cellular components. The following diagram illustrates the steps affected by the inhibitor.

Caption: UPCDC-30245 inhibits early endosome formation and lysosomal acidification.

Experimental Workflow for Characterizing UPCDC-30245

The following diagram outlines a typical experimental workflow for the characterization of UPCDC-30245.

The Impact of UPCDC-30245 on Endo-Lysosomal Degradation: A Technical Whitepaper

For Immediate Release

This document provides an in-depth technical guide for researchers, scientists, and drug development professionals on the effects of the allosteric p97 inhibitor, UPCDC-30245, on the endo-lysosomal degradation pathway. Drawing from proteomics analysis and various cellular assays, this paper outlines the unique mechanism of action of UPCDC-30245, distinguishing it from other p97 inhibitors.

Executive Summary

UPCDC-30245, an allosteric inhibitor of the p97 ATPase, has been identified as a potent blocker of endo-lysosomal degradation.[1][2][3][4][5] Unlike ATP-competitive p97 inhibitors such as CB-5083 and NMS-873 that primarily impact endoplasmic-reticulum-associated protein degradation (ERAD) and the unfolded protein response (UPR), UPCDC-30245 exhibits a distinct mechanism.[2][3][4][5] Its primary effects are the inhibition of early endosome formation and a reduction in lysosomal acidity.[1][2][3][4][5] These actions lead to a blockage of autophagy flux and have demonstrated potential antiviral effects against coronaviruses by impeding viral entry.[1][2][3][4] This whitepaper will detail the core findings, present quantitative data, outline experimental methodologies, and provide visual representations of the affected cellular pathways.

Mechanism of Action of UPCDC-30245

UPCDC-30245's mode of action diverges significantly from other known p97 inhibitors. While it is an allosteric inhibitor of p97, its most pronounced cellular effects are on the endo-lysosomal system.[2][4] Proteomic analysis of cells treated with UPCDC-30245 revealed a significant dysregulation of proteins involved in the endo-lysosome degradation pathways.[1][4][5]

The two key effects of UPCDC-30245 are:

• Inhibition of Early Endosome Formation: Treatment with UPCDC-30245 leads to a reduction in the formation of Early Endosome Antigen 1 (EEA1)-positive vesicles, a key marker for early endosomes.[1][3][5] This effect is unique to UPCDC-30245 and is not observed with the p97 inhibitor CB-5083, suggesting a potential off-target effect or a specific role of a p97 complex in endocytosis that is uniquely sensitive to UPCDC-30245.[1][3][5]

• Reduction of Lysosomal Acidity: UPCDC-30245 directly alkalinizes lysosomes, reducing their acidic environment.[1][4][5] This was confirmed by a decrease in LysoTracker puncta staining in treated cells.[4][5] This reduction in acidity impairs the function of degradative enzymes within the lysosome.

These primary effects culminate in a blockage of the autophagy flux, characterized by an accumulation of autophagosomes and a reduction in the formation of autolysosomes.[1][5]

Caption: Mechanism of UPCDC-30245 on the endo-lysosomal and autophagy pathways.

Quantitative Data Summary

The following tables summarize the key quantitative findings from studies on UPCDC-30245.

Table 1: Effect of UPCDC-30245 on Early Endosome Formation and Lysosomal Acidity

Assay	Cell Line	Treatment	Observation	Reference
EEA1 Puncta Formation	H1299	5 µM UPCDC-30245 (1 hr)	Inhibition of EEA1 positive puncta formation	[3][5]
EEA1 Puncta Cell Count	H1299	DMSO	550 cells	[3][5]
5 µM CB-5083	528 cells	[3][5]
5 µM UPCDC-30245	228 cells	[3][5]
LysoTracker Staining	HeLa	5 µM UPCDC-30245	Decrease in LysoTracker puncta	[4][5]
H1299	5 µM UPCDC-30245	Decrease in LysoTracker puncta	[4][5]

Table 2: Effect of UPCDC-30245 on Autophagy Flux

Assay	Cell Line	Treatment (2 hrs)	Result	Reference
mRFP-GFP-LC3 Reporter	HeLa	5 µM UPCDC-30245	Increased autophagosomes, reduced autolysosomes	[3][5]
50 µM HCQ	Increased autophagosomes, reduced autolysosomes	[3][5]
10 µM Baf-A1	Increased autophagosomes, reduced autolysosomes	[3][5]
5 µM CB-5083	No significant change	[3][5]
Autophagosome Formation	HeLa	5 µM UPCDC-30245	Induction of large autophagosomes	[4][5]
50 µM HCQ	Induction of large autophagosomes	[4][5]

Table 3: Effect of UPCDC-30245 on Gene Expression (qRT-PCR)

Gene	Cell Line	Treatment (6 hrs)	Fold Change vs. DMSO	Reference
CHOP	HCT116	5 µM UPCDC-30245	~20-fold less than CB-5083/NMS-873	[3]
ATF3	HCT116	5 µM UPCDC-30245	~20-fold less than CB-5083/NMS-873	[3]
p62	HCT116	5 µM UPCDC-30245	~2.6-fold increase	[3]
p97	HCT116	5 µM UPCDC-30245	No significant change	[3]

Table 4: Effect of UPCDC-30245 on Lysosomal Enzyme Activity

Enzyme	Assay Type	Treatment	Result	Reference
HEXB	Enzymatic Activity	5 µM UPCDC-30245 on HCT116 cells (6 hrs)	Increased activity in cells	[3]
NAGLU	Enzymatic Activity	5 µM UPCDC-30245 on HCT116 cells (6 hrs)	Increased activity in cells	[3]
HEXB	Enzymatic Activity	5 µM UPCDC-30245 on HCT116 cell lysate (30 min)	No direct effect on enzyme activity	[3]
NAGLU	Enzymatic Activity	5 µM UPCDC-30245 on HCT116 cell lysate (30 min)	No direct effect on enzyme activity	[3]

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Immunofluorescence Staining for EEA1

This protocol is for visualizing and quantifying early endosomes.

Caption: Workflow for EEA1 immunofluorescence staining.

LysoTracker Staining for Lysosomal Acidity

This protocol assesses the acidity of lysosomes in live cells.

• Cell Seeding: Seed HeLa or H1299 cells on glass-bottom dishes.

• LysoTracker Loading: Incubate cells with LysoTracker Red DND-99 (50-75 nM) in pre-warmed growth medium for 30 minutes to 2 hours at 37°C.

• Compound Treatment: Replace the loading solution with fresh medium containing DMSO or 5 µM UPCDC-30245.

• Live-Cell Imaging: Immediately image the cells using a fluorescence microscope with the appropriate filter set for red fluorescence.

• Quantification: The number and intensity of fluorescent puncta are quantified per cell. A decrease in fluorescence indicates a reduction in lysosomal acidity.

Autophagy Flux Assay using mRFP-GFP-LC3 Reporter

This assay differentiates between autophagosomes and autolysosomes to measure autophagy flux.

Caption: Principle and workflow of the mRFP-GFP-LC3 autophagy flux assay.

Lysosomal Enzyme Activity Assay (HEXB and NAGLU)

This protocol measures the activity of specific lysosomal enzymes in cell lysates.

• Cell Culture and Treatment: Culture HCT116 cells and treat with DMSO or 5 µM UPCDC-30245 for 6 hours.

• Cell Lysis: Harvest and lyse the cells to obtain cell lysates.

• Enzyme Reaction: Incubate the cell lysate with a fluorogenic substrate for either HEXB or NAGLU in an appropriate assay buffer. For direct effect measurement, untreated cell lysate is incubated with the substrate and either DMSO or 5 µM UPCDC-30245 for 30 minutes.

• Fluorescence Measurement: Measure the fluorescence of the product at the appropriate excitation and emission wavelengths.

• Data Analysis: Normalize the fluorescence signal to the total protein concentration in the lysate to determine the specific enzyme activity.

Conclusion and Future Directions

UPCDC-30245 represents a novel class of p97 inhibitors with a primary impact on the endo-lysosomal pathway. Its unique ability to inhibit early endosome formation and reduce lysosomal acidity sets it apart from other p97 inhibitors.[1][2][3][4][5] These findings open new avenues for research into the role of p97 in endo-lysosomal trafficking and autophagy. The distinct mechanism of UPCDC-30245 also suggests its potential as a therapeutic agent, particularly in contexts where modulation of the endo-lysosomal pathway is beneficial, such as in certain viral infections.[1][4]

Future studies are warranted to identify the potential off-target of UPCDC-30245 that mediates the inhibition of early endosome formation.[3][5] A deeper understanding of the specific p97 complexes affected by UPCDC-30245 will further elucidate its mechanism of action and inform the development of more targeted therapeutics.

References

• 1. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation [moleculardevices.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PMC [pmc.ncbi.nlm.nih.gov]

The Impact of UPCDC-30245 on Autophagic Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

UPCDC-30245, an allosteric p97 ATPase inhibitor, has been identified as a modulator of autophagic pathways. Unlike other p97 inhibitors that primarily affect endoplasmic reticulum-associated protein degradation (ERAD), UPCDC-30245 uniquely disrupts autophagy by impairing endo-lysosomal degradation. This guide provides a detailed technical overview of the mechanism by which UPCDC-30245 alters autophagic flux, supported by quantitative data, experimental protocols, and pathway visualizations.

Introduction

Autophagy is a fundamental cellular process for the degradation and recycling of cellular components, playing a critical role in cellular homeostasis. Dysregulation of autophagy is implicated in various diseases, including cancer and neurodegenerative disorders, making it a key target for therapeutic development. UPCDC-30245 has emerged as a chemical probe that perturbs this pathway through a distinct mechanism. While it is an inhibitor of the p97 ATPase, its effects on autophagy are not directly linked to the canonical functions of p97 in ERAD. Instead, UPCDC-30245 induces a significant increase in the lipidated form of microtubule-associated protein 1A/1B-light chain 3 (LC3-II), a hallmark of autophagosome accumulation.[1][2][3] This accumulation, however, is not a result of autophagy induction but rather a blockage of the degradative steps of the pathway.

Mechanism of Action: Impairment of Autophagic Flux

UPCDC-30245 disrupts the late stages of autophagy by interfering with the endo-lysosomal system. This leads to a build-up of autophagosomes that are unable to fuse with functional lysosomes to form autolysosomes, where degradation of cargo occurs. The primary mechanisms are twofold: inhibition of early endosome formation and a reduction in lysosomal acidity.

Inhibition of Early Endosome Formation

Treatment with UPCDC-30245 leads to a significant decrease in the number of early endosome antigen 1 (EEA1)-positive puncta in cells.[2][3][4] This suggests an interference with the formation or stability of early endosomes, which are crucial for the maturation of autophagosomes and their fusion with lysosomes.

Reduction of Lysosomal Acidity

A key and unique effect of UPCDC-30245 is its ability to reduce the acidity of lysosomes.[1][2][3] This alkalinizing effect is not observed with other p97 inhibitors like CB-5083.[1][2][3] The acidic environment of lysosomes is essential for the activity of degradative enzymes. By neutralizing the lysosomal pH, UPCDC-30245 inactivates these enzymes, thereby halting the degradation of autophagic cargo and leading to the accumulation of non-degradative autolysosomes.

Quantitative Data Summary

The effects of UPCDC-30245 on various cellular parameters have been quantified in several studies. The tables below summarize these findings.

Table 1: Effect of UPCDC-30245 on Early Endosome Formation

Cell Line	Treatment	Concentration	Duration	Effect on EEA1 Puncta	Reference
H1299	UPCDC-30245	5 µM	1 hour	Significant decrease	[2][3][4]
H1299	CB-5083	5 µM	1 hour	No significant change	[2][3][4]
H1299	DMSO	-	1 hour	Control	[2][3][4]

Table 2: Analysis of Autophagic Flux using mRFP-GFP-LC3 Reporter

Cell Line	Treatment	Concentration	Duration	Autophagosomes (Yellow Puncta)	Autolysosomes (Red Puncta)	Reference
HeLa	UPCDC-30245	5 µM	2 hours	Increased	Reduced	[2][3][4]
HeLa	HCQ	50 µM	2 hours	Increased	Reduced	[2][3][4]
HeLa	Bafilomycin A1	10 µM	2 hours	Increased	Reduced	[2][3][4]
HeLa	CB-5083	5 µM	2 hours	No significant change	No significant change	[2][3][4]

Table 3: Impact of UPCDC-30245 on Lysosomal Acidity

Cell Line	Treatment	Concentration	Effect on LysoTracker Staining	Reference
HeLa	UPCDC-30245	5 µM	Decreased puncta staining	[3]
H1299	UPCDC-30245	5 µM	Decreased puncta staining	[3]
HeLa	CB-5083	5 µM	No significant change	[3]
H1299	CB-5083	5 µM	No significant change	[3]

Experimental Protocols

Immunofluorescence for EEA1 Puncta Analysis

Objective: To visualize and quantify the formation of early endosomes upon treatment with UPCDC-30245.

Methodology:

• Cell Culture: Plate H1299 cells on glass coverslips in a 24-well plate and allow them to adhere overnight.

• Treatment: Treat the cells with 5 µM UPCDC-30245, 5 µM CB-5083 (as a negative control), or DMSO (vehicle control) for 1 hour.

• Fixation: Wash the cells with PBS and fix with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Permeabilization: Wash the cells with PBS and permeabilize with 0.1% Triton X-100 in PBS for 10 minutes.

• Blocking: Block with 1% BSA in PBS for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate with a primary antibody against EEA1 diluted in blocking buffer overnight at 4°C.

• Secondary Antibody Incubation: Wash the cells with PBS and incubate with a fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Mounting and Imaging: Wash the cells with PBS, mount the coverslips on glass slides with a mounting medium containing DAPI, and image using a fluorescence microscope.

• Quantification: Count the number of EEA1-positive puncta per cell.

mRFP-GFP-LC3 Autophagic Flux Assay

Objective: To monitor the effect of UPCDC-30245 on autophagosome and autolysosome formation.

Methodology:

• Cell Transfection: Stably transfect HeLa cells with the mRFP-GFP-LC3 plasmid.

• Treatment: Treat the transfected cells with 5 µM UPCDC-30245, 50 µM Hydroxychloroquine (HCQ), 10 µM Bafilomycin A1 (positive controls for flux blockage), 5 µM CB-5083 (negative control), or DMSO for 2 hours.

• Imaging: Visualize the cells using a fluorescence microscope. Autophagosomes will appear as yellow puncta (GFP and mRFP signals colocalize), while autolysosomes will appear as red puncta (the GFP signal is quenched in the acidic environment of the lysosome).

• Quantification: Count the number of yellow and red puncta per cell to assess the autophagic flux.

LysoTracker Staining for Lysosomal Acidity

Objective: To assess the effect of UPCDC-30245 on the pH of lysosomes.

Methodology:

• Cell Culture: Plate HeLa or H1299 cells in a glass-bottom dish.

• Treatment: Treat the cells with 5 µM UPCDC-30245, 5 µM CB-5083, or DMSO for the desired time.

• Staining: Add LysoTracker Red DND-99 (50-75 nM) to the cell culture medium and incubate for 30 minutes at 37°C.

• Imaging: Image the live cells using a fluorescence microscope.

• Quantification: Quantify the intensity and number of LysoTracker-positive puncta per cell. A decrease in staining indicates a reduction in lysosomal acidity.

Visualizations

Caption: Mechanism of UPCDC-30245-induced autophagy disruption.

Caption: Key experimental workflows for studying UPCDC-30245's effects.

Conclusion

UPCDC-30245 alters autophagic pathways not by modulating the initiation of autophagy but by disrupting the final degradative steps. Its unique dual mechanism of inhibiting early endosome formation and reducing lysosomal acidity leads to a blockage of autophagic flux and the accumulation of autophagosomes. This distinguishes it from other p97 inhibitors and highlights a potential off-target effect or a novel function of p97 complexes in the endo-lysosomal pathway that is specifically sensitive to UPCDC-30245. These findings position UPCDC-30245 as a valuable tool for studying the intricate regulation of autophagy and the endo-lysosomal system and may inform the development of novel therapeutics targeting these pathways.

References

• 1. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation [authors.library.caltech.edu]
• 3. researchgate.net [researchgate.net]
• 4. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Whitepaper: The Impact of Wortmannin on Early Endosome Formation

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The endocytic pathway is a critical cellular process responsible for the uptake of extracellular material, receptor signaling regulation, and nutrient absorption. A key organelle in this pathway is the early endosome, which acts as a primary sorting station for internalized cargo. The formation and maturation of early endosomes are tightly regulated by a complex network of proteins and lipids. Phosphatidylinositol 3-kinases (PI3Ks) play a pivotal role in this process through the generation of phosphatidylinositol 3-phosphate [PI(3)P] on the endosomal membrane. This whitepaper provides a technical overview of the impact of Wortmannin, a potent and well-characterized PI3K inhibitor, on the formation and function of early endosomes. We will detail the molecular mechanism of action, provide standardized experimental protocols for assessing its impact, and present illustrative data on its effects.

Introduction to Early Endosome Dynamics

Early endosomes are heterogeneous organelles that receive incoming endocytic vesicles from the plasma membrane. They are characterized by the presence of key marker proteins, such as Early Endosome Antigen 1 (EEA1) and the Rab5 GTPase. The surface of the early endosome is enriched with PI(3)P, which serves as a docking site for effector proteins containing a FYVE domain, such as EEA1. The recruitment of EEA1 is essential for the tethering and fusion of endocytic vesicles with the early endosome, as well as for the subsequent maturation of the endosome.

The conversion from a Rab5-positive early endosome to a Rab7-positive late endosome is a critical step in the endolysosomal pathway. This process, known as endosome maturation, involves the exchange of Rab GTPases and changes in the lipid composition of the endosomal membrane. The correct progression of this pathway is vital for cellular homeostasis, and its dysregulation is implicated in various diseases, including neurodegenerative disorders and cancer.

Wortmannin: A Covalent Inhibitor of PI3K

Wortmannin is a fungal metabolite that acts as a potent, irreversible inhibitor of the PI3K family of enzymes. Its mechanism of action involves the covalent modification of a conserved lysine (B10760008) residue in the ATP-binding site of the PI3K catalytic subunit. This covalent binding permanently inactivates the enzyme, preventing the phosphorylation of phosphatidylinositol to generate PI(3)P.

By inhibiting PI3K, Wortmannin effectively depletes the pool of PI(3)P on the endosomal membrane. This has profound consequences for the recruitment of FYVE domain-containing proteins and the overall dynamics of early endosome formation and maturation.

Impact of Wortmannin on Early Endosome Formation

The primary effect of Wortmannin on the endocytic pathway is the disruption of early endosome function. The inhibition of PI3K and subsequent reduction in PI(3)P levels lead to the following key outcomes:

• Inhibition of Endosome Fusion: The recruitment of EEA1 to the early endosome is dependent on PI(3)P. Without sufficient PI(3)P, EEA1 cannot efficiently bind to the endosomal membrane. This impairs the tethering and fusion of incoming vesicles with the early endosome, leading to a decrease in the size of early endosomes and an accumulation of smaller endocytic vesicles.

• Dispersion of EEA1: In untreated cells, EEA1 exhibits a distinct punctate localization pattern, co-localizing with early endosomes. Treatment with Wortmannin causes a rapid and dramatic redistribution of EEA1 from the endosomal membrane to the cytosol.

• Impaired Endosome Maturation: The transition from early to late endosomes is also dependent on PI3K activity. By disrupting the initial stages of endosome formation and sorting, Wortmannin indirectly impairs the subsequent maturation steps, affecting the delivery of cargo to lysosomes for degradation.

Signaling Pathway: PI3K in Early Endosome Maturation

Caption: PI3K is activated by Rab5-GTP on the endosomal membrane, generating PI(3)P which recruits EEA1 to promote vesicle fusion.

Quantitative Data on Wortmannin's Effects

The following table provides an illustrative summary of the types of quantitative data that can be obtained from experiments investigating the effects of Wortmannin on early endosome formation. The values presented are hypothetical and intended to serve as a template for data presentation.

Parameter	Control (DMSO)	Wortmannin (100 nM)	Fold Change	p-value
Average Number of EEA1 Puncta per Cell	150 ± 25	30 ± 10	0.20	< 0.001
Average EEA1 Puncta Intensity (A.U.)	850 ± 120	250 ± 50	0.29	< 0.001
Pearson's Correlation (EEA1 & Rab5)	0.85 ± 0.05	0.15 ± 0.08	0.18	< 0.001
Rate of EGF Uptake (t1/2 in min)	5.2 ± 0.8	10.5 ± 1.5	2.02	< 0.01

Experimental Protocols

Immunofluorescence Staining for EEA1

This protocol details the steps for visualizing the effect of Wortmannin on the subcellular localization of EEA1.

Caption: Workflow for immunofluorescence analysis of EEA1 localization following Wortmannin treatment.

Methodology:

• Cell Seeding: Plate a suitable cell line (e.g., HeLa, A549) onto glass coverslips in a 24-well plate and culture overnight.

• Compound Treatment: Treat the cells with the desired concentration of Wortmannin (e.g., 100 nM) or a vehicle control (DMSO) for a specified time (e.g., 30 minutes) at 37°C.

• Fixation: Aspirate the media, wash the cells twice with phosphate-buffered saline (PBS), and fix with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.

• Permeabilization: Wash the cells three times with PBS and then permeabilize with 0.1% Triton X-100 in PBS for 10 minutes.

• Blocking: Wash the cells three times with PBS and block with 1% bovine serum albumin (BSA) in PBS for 1 hour to reduce non-specific antibody binding.

• Primary Antibody Incubation: Incubate the cells with a primary antibody against EEA1 diluted in 1% BSA/PBS overnight at 4°C.

• Secondary Antibody Incubation: Wash the cells three times with PBS and incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488 goat anti-rabbit) for 1 hour at room temperature in the dark.

• Mounting and Imaging: Wash the cells three times with PBS, with the final wash containing a nuclear counterstain (e.g., DAPI). Mount the coverslips onto microscope slides using an anti-fade mounting medium. Image the cells using a confocal microscope.

Endocytosis Assay using pH-sensitive Dyes

This protocol allows for the quantitative assessment of the rate of endocytosis.

Methodology:

• Cell Preparation: Plate cells in a 96-well black-walled, clear-bottom plate and culture overnight.

• Compound Pre-treatment: Pre-treat cells with Wortmannin (e.g., 100 nM) or vehicle control for 30 minutes at 37°C.

• Ligand Addition: Add a pH-sensitive dye-conjugated ligand (e.g., pHrodo Green EGF) to the wells.

• Kinetic Imaging: Immediately place the plate in a live-cell imaging system equipped with an environmental chamber (37°C, 5% CO2).

• Data Acquisition: Acquire images every 1-2 minutes for a period of 30-60 minutes. The fluorescence of the pHrodo dye increases significantly as it enters the acidic environment of the endosomes.

• Data Analysis: Quantify the mean fluorescence intensity per cell over time. The rate of endocytosis can be determined by fitting the data to a one-phase association curve.

Conclusion

Wortmannin serves as a powerful pharmacological tool for dissecting the role of PI3K in the endocytic pathway. Its ability to potently and irreversibly inhibit PI3K provides a clear mechanism for studying the consequences of PI(3)P depletion on early endosome formation and function. The experimental protocols and data frameworks presented in this whitepaper offer a standardized approach for researchers to investigate the impact of small molecules on this critical cellular process. A thorough understanding of how compounds like Wortmannin modulate endosomal trafficking is essential for the development of novel therapeutics targeting diseases with dysregulated endocytic pathways.

The Role of UPCDC-30245 in Reducing Lysosome Acidity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

UPCDC-30245 is an allosteric inhibitor of the AAA+ ATPase p97/VCP, a critical enzyme in protein quality control pathways. Unlike other p97 inhibitors that primarily induce endoplasmic reticulum stress, UPCDC-30245 exhibits a distinct mechanism of action characterized by the potent reduction of lysosomal acidity. This unique effect disrupts endo-lysosomal degradation and autophagy flux, presenting novel therapeutic possibilities. This technical guide provides an in-depth analysis of the mechanism of UPCDC-30245, focusing on its impact on lysosomal pH, and details the experimental protocols used to elucidate these effects.

Introduction: UPCDC-30245, a Unique p97 Inhibitor

The p97 ATPase is integral to numerous cellular processes, including endoplasmic-reticulum-associated protein degradation (ERAD) and the unfolded protein response (UPR). While many p97 inhibitors, such as CB-5083 and NMS-873, function by competitively binding to the ATP-binding sites and inducing ER stress, UPCDC-30245 is an allosteric inhibitor with a distinct cellular phenotype. Research has revealed that UPCDC-30245 does not significantly impact ERAD or UPR pathways. Instead, it markedly increases the levels of lipidated microtubule-associated proteins 1A/1B light chain 3B (LC3-II), suggesting a significant alteration of autophagic pathways.

Proteomic analyses and subsequent cellular assays have demonstrated that the primary cellular effect of UPCDC-30245 is the blockade of endo-lysosomal degradation. This is achieved through a dual mechanism: the inhibition of early endosome formation and a direct reduction of lysosomal acidity. This latter effect, the focus of this guide, distinguishes UPCDC-30245 from other p97 inhibitors and positions it as a valuable tool for studying lysosomal biology and as a potential therapeutic agent.

Mechanism of Action: Reduction of Lysosomal Acidity

UPCDC-30245 directly perturbs the acidic environment of lysosomes. This effect is rapid, with a significant decrease in LysoTracker puncta staining observed within 10 to 30 minutes of treatment. The reduction in lysosomal acidity is not a secondary effect of p97 inhibition but rather a direct or distinct off-target effect of the compound. This is evidenced by the fact that other potent p97 inhibitors, like CB-5083, do not produce the same effect.

The precise molecular target responsible for the lysosomal de-acidification by UPCDC-30245 has not been fully elucidated. However, its action is functionally similar to that of known lysosomotropic agents like hydroxychloroquine (B89500) (HCQ) and Bafilomycin A1 (Baf-A1), which also raise lysosomal pH. By increasing the luminal pH of the lysosome, UPCDC-30245 inhibits the activity of pH-dependent lysosomal hydrolases, thereby blocking the degradation of cargo delivered via the endocytic and autophagic pathways.

Signaling and Process Pathway

The following diagram illustrates the proposed mechanism by which UPCDC-30245 disrupts the endo-lysosomal pathway.

Caption: Proposed mechanism of UPCDC-30245 on the endo-lysosomal pathway.

Quantitative Data on the Effects of UPCDC-30245

The effects of UPCDC-30245 on the endo-lysosomal system have been quantified through various cellular assays. The tables below summarize the key findings.

Table 1: Effect of UPCDC-30245 on Lysosomal Acidity

Cell Line	Treatment (Concentration)	Observation	Reference
H1299	UPCDC-30245 (5 µM)	Decreased LysoTracker puncta staining
HeLa	UPCDC-30245 (5 µM)	Decreased LysoTracker puncta staining

Table 2: Effect of UPCDC-30245 on Early Endosome Formation

Cell Line	Treatment (Concentration)	Observation	Reference
H1299	UPCDC-30245 (5 µM) for 1h	Inhibition of EEA1-positive puncta formation

Table 3: Effect of UPCDC-30245 on Autophagy Flux

Cell Line	Treatment (Concentration)	Observation	Reference
HeLa (mRFP-GFP-LC3)	UPCDC-30245 (5 µM) for 2h	Increased autophagosomes, reduced autolysosomes

Detailed Experimental Protocols

The following are detailed methodologies for the key experiments used to characterize the effects of UPCDC-30245 on lysosomal function.

Assessment of Lysosomal Acidity using LysoTracker Staining

This protocol is used to qualitatively and quantitatively assess changes in the acidic organelles of live cells.

Principle: LysoTracker Red DND-99 is a fluorescent dye that accumulates in acidic compartments of live cells. A decrease in fluorescence intensity or the number of fluorescent puncta indicates a reduction in lysosomal acidity.

Materials:

• LysoTracker Red DND-99 (e.g., from Thermo Fisher Scientific)

• Cell culture medium

• Phosphate-Buffered Saline (PBS)

• Live-cell imaging microscope with appropriate filters

Procedure:

• Seed cells (e.g., HeLa, H1299) on glass-bottom dishes or coverslips and culture to the desired confluency.

• Treat cells with 5 µM UPCDC-30245 or control compounds (e.g., DMSO, 5 µM CB-5083) for the desired time (e.g., 2 hours).

• During the final 30-60 minutes of treatment, add LysoTracker Red DND-99 to the culture medium at a final concentration of 50-75 nM.

• Incubate at 37°C, protected from light.

• Gently wash the cells twice with pre-warmed PBS to remove excess dye.

• Add fresh, pre-warmed culture medium or PBS to the cells.

• Immediately image the cells using a fluorescence microscope.

• Quantify the number and intensity of LysoTracker-positive puncta per cell using image analysis software (e.g., ImageJ).

Caption: Experimental workflow for assessing lysosomal acidity with LysoTracker.

Monitoring Autophagy Flux using mRFP-GFP-LC3 Reporter Assay

This protocol allows for the differentiation between autophagosomes and autolysosomes to monitor autophagic flux.

Principle: The tandem fluorescent protein mRFP-GFP-LC3 is used to track the maturation of autophagosomes. In non-acidic compartments like autophagosomes, both GFP and mRFP fluoresce, appearing as yellow puncta. Upon fusion with an acidic lysosome to form an autolysosome, the GFP signal is quenched by the low pH, while the mRFP signal persists, resulting in red puncta. A blockage in autophagic flux, caused by reduced lysosomal degradation, leads to an accumulation of autophagosomes (yellow puncta) and a decrease in autolysosomes (red puncta).

Materials:

• HeLa cells stably expressing the mRFP-GFP-LC3 reporter construct.

• Cell culture medium.

• Confocal microscope with appropriate lasers and filters for GFP and mRFP.

Procedure:

• Seed HeLa-mRFP-GFP-LC3 cells on glass-bottom dishes.

• Treat the cells with 5 µM UPCDC-30245, 50 µM HCQ, 10 µM Baf-A1, or DMSO control for 2 hours.

• Fix the cells or proceed with live-cell imaging.

• Acquire images using a confocal microscope, capturing both the GFP (green) and mRFP (red) channels.

• Analyze the images by counting the number of yellow (GFP-positive, mRFP-positive) and red (GFP-negative, mRFP-positive) puncta per cell.

• An increase in the ratio of yellow to red puncta indicates an inhibition of autophagic flux.

Caption: Experimental workflow for the mRFP-GFP-LC3 autophagy flux assay.

Conclusion and Future Directions

UPCDC-30245 stands out as an allosteric p97 inhibitor due to its unique ability to reduce lysosomal acidity, thereby blocking endo-lysosomal degradation and autophagic flux. This property is not shared by other p97 inhibitors and suggests a distinct mechanism of action or a significant off-target effect that warrants further investigation. The methodologies outlined in this guide provide a robust framework for studying the effects of UPCDC-30245 and other compounds on lysosomal function.

Future research should focus on identifying the direct molecular target through which UPCDC-30245 modulates lysosomal pH. Understanding this mechanism could lead to the development of more specific lysosomotropic agents for therapeutic applications in diseases where lysosomal dysfunction is implicated, such as neurodegenerative disorders and certain cancers. Additionally, the antiviral properties of UPCDC-30245, which are linked to its ability to block viral

UPCDC-30245's chemical structure and properties.

This technical guide provides a comprehensive overview of the chemical structure, properties, and mechanism of action of UPCDC-30245, an allosteric p97 inhibitor. The information is intended for researchers, scientists, and professionals in the field of drug development.

Introduction

UPCDC-30245 is a potent, cell-penetrant, allosteric inhibitor of the AAA-ATPase p97 (also known as VCP).[1][2][3] It represents a class of phenyl indole-based inhibitors that have demonstrated significant anti-proliferative effects in various cancer cell lines.[2][3] Unlike ATP-competitive p97 inhibitors, UPCDC-30245 exhibits a distinct mechanism of action, making it a valuable tool for studying p97 biology and a potential therapeutic agent for cancers that have developed resistance to other p97 inhibitors.[1][3]

Chemical Structure and Properties

The chemical structure of UPCDC-30245 is presented below. Its molecular formula is C₂₈H₃₈FN₅, with a molecular weight of 463.63 g/mol .[4][5]

Chemical Structure of UPCDC-30245

A 2D representation of the chemical structure of UPCDC-30245.

Physicochemical and Pharmacological Properties

Property	Value	Reference
Molecular Formula	C₂₈H₃₈FN₅	[4][5]
Molecular Weight	463.63 g/mol	[4][5]
Class	Allosteric p97 Inhibitor	[1][6]
IC₅₀ (p97 ATPase activity)	~27 nM	[4]
IC₅₀ (WT p97)	300 nM	[1][4]
Solubility	Soluble in DMSO (200 mg/mL)	[5]
Storage	-20°C for 3 years (powder)	[5]

Mechanism of Action

UPCDC-30245 is a noncompetitive inhibitor of p97's ATPase activity.[1] It binds to an allosteric site at the interface of the D1 and D2 domains of a p97 monomer.[1][7] This binding event prevents the conformational changes necessary for p97 function.[1]

A key feature of UPCDC-30245's mechanism is its unique impact on cellular pathways compared to other p97 inhibitors. While many p97 inhibitors affect endoplasmic reticulum-associated protein degradation (ERAD) and the unfolded protein response (UPR), UPCDC-30245 has a minimal effect on these pathways.[3][6][8] Instead, its primary mode of action involves the disruption of the endo-lysosomal pathway.[6][8][9]

Specifically, UPCDC-30245 has been shown to:

• Inhibit the formation of early endosomes. [6][8][9]

• Reduce the acidity of lysosomes. [6][8][9]

• Block endo-lysosomal degradation. [6][8][9]

• Induce a significant increase in the lipidated form of LC3-II, suggesting an alteration of autophagic pathways. [6][9]

This distinct mechanism contributes to its antiviral effects, particularly against coronaviruses, by blocking viral entry into host cells.[6][8][9]

Signaling Pathway of UPCDC-30245

Signaling pathway of UPCDC-30245's inhibitory effects.

Experimental Protocols

The following are summaries of key experimental protocols used to characterize the activity of UPCDC-30245.

p97 ATPase Activity Assay

This assay measures the enzymatic activity of p97 and the inhibitory effect of UPCDC-30245.

• Principle: The assay quantifies the amount of inorganic phosphate (B84403) (Pi) released from ATP hydrolysis by p97.

• Methodology:

  • Purified p97 protein is incubated with varying concentrations of UPCDC-30245.

  • ATP is added to initiate the reaction.

  • The reaction is stopped, and the amount of released Pi is measured using a malachite green-based colorimetric assay.

  • IC₅₀ values are calculated by fitting the dose-response data to a four-parameter logistic equation.

Cell Proliferation Assay

This assay determines the anti-proliferative effects of UPCDC-30245 on cancer cell lines.

• Principle: Cell viability is assessed using a metabolic indicator dye such as MTT or resazurin.

• Methodology:

  • Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

  • Cells are treated with a serial dilution of UPCDC-30245 for a specified period (e.g., 72 hours).

  • A viability reagent is added, and the absorbance or fluorescence is measured.

  • IC₅₀ values are determined from the dose-response curves.

Immunofluorescence Staining for Early Endosome Formation

This method visualizes the effect of UPCDC-30245 on the formation of early endosomes.

• Principle: Early endosomes are visualized by immunostaining for the marker protein EEA1.

• Methodology:

  • Cells are grown on coverslips and treated with UPCDC-30245 (e.g., 5 µM for 1 hour).[8]

  • Cells are fixed, permeabilized, and incubated with a primary antibody against EEA1.

  • A fluorescently labeled secondary antibody is used for detection.

  • Images are acquired using a fluorescence microscope, and the number of EEA1-positive puncta per cell is quantified.

Autophagy Flux Assay

This assay measures the effect of UPCDC-30245 on the autophagy process.

• Principle: A tandem fluorescent-tagged LC3 (mRFP-GFP-LC3) is used to monitor autophagosome and autolysosome formation. GFP fluorescence is quenched in the acidic environment of the lysosome, while mRFP is more stable.

• Methodology:

  • Cells stably expressing the mRFP-GFP-LC3 reporter are treated with UPCDC-30245 (e.g., 5 µM for 2 hours).[8]

  • Live-cell imaging is performed to visualize and quantify the number of autophagosomes (yellow puncta, GFP⁺/mRFP⁺) and autolysosomes (red puncta, GFP⁻/mRFP⁺).

Lysosomal Acidity Measurement

This assay assesses the impact of UPCDC-30245 on the pH of lysosomes.

• Principle: LysoTracker, a fluorescent acidotropic probe, accumulates in acidic compartments and can be used to visualize and quantify lysosomal acidity.

• Methodology:

  • Cells are treated with UPCDC-30245 (e.g., 5 µM).[8]

  • Cells are then incubated with LysoTracker dye.

  • The fluorescence intensity of LysoTracker-stained puncta is measured using fluorescence microscopy or flow cytometry. A decrease in fluorescence indicates a reduction in lysosomal acidity.

Experimental Workflow: Antiviral Time-of-Addition Assay

A representative workflow for a time-of-addition experiment.

Quantitative Data Summary

The following tables summarize the reported inhibitory concentrations of UPCDC-30245.

In Vitro p97 ATPase Inhibition

Target	IC₅₀	Reference
Wild-Type p97	300 nM	[1][4]
p97 Mutant N660K	Similar to Wild-Type	[4]
p97 Mutant T688A	~3-fold higher than Wild-Type	[1][4]

Anti-proliferative Activity in Cancer Cell Lines

Cell Line	Cancer Type	IC₅₀	Reference
HCT116	Colon Cancer	Potent (specific value not provided)	[1]
CB-5083 Resistant HCT116	Colon Cancer	30-fold more potent than CB-5083	[1]
Various Cancer Lines	Multiple	Nanomolar to low micromolar range	[2][3]

Conclusion

UPCDC-30245 is a valuable research tool and a promising therapeutic candidate due to its potent and selective allosteric inhibition of p97. Its unique mechanism of action, centered on the disruption of the endo-lysosomal pathway, distinguishes it from other p97 inhibitors and provides a potential strategy to overcome drug resistance. Further investigation into its therapeutic applications, particularly in oncology and virology, is warranted.

References

• 1. Allosteric p97 Inhibitors Can Overcome Resistance to ATP-Competitive p97 Inhibitors for Potential Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. UPCDC-30245 - Immunomart [immunomart.com]
• 6. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

The Critical Role of p97 Inhibition in Cellular Homeostasis and Disease: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Valosin-containing protein (p97), also known as VCP, is a highly abundant AAA+ (ATPases Associated with diverse cellular Activities) chaperone that plays a central role in maintaining cellular protein homeostasis. It functions as a segregase, utilizing the energy from ATP hydrolysis to extract ubiquitinated proteins from various cellular compartments and complexes, thereby facilitating their degradation by the proteasome or through autophagy. Given its critical role in numerous cellular processes, including endoplasmic reticulum-associated degradation (ERAD), DNA damage repair, and autophagosome maturation, p97 has emerged as a compelling therapeutic target for a range of diseases, most notably cancer and neurodegenerative disorders. This technical guide provides an in-depth overview of the significance of p97 inhibition, detailing its impact on key signaling pathways, summarizing quantitative data on inhibitor potency, and providing detailed experimental protocols for assessing inhibitor efficacy.

The Multifaceted Roles of p97 in Cellular Processes

p97 is a crucial node in the protein quality control network, ensuring the timely removal of misfolded, damaged, or regulatory proteins. Its inhibition leads to the disruption of several key cellular pathways:

• Ubiquitin-Proteasome System (UPS) and ER-Associated Degradation (ERAD): p97 is essential for the retro-translocation of misfolded proteins from the endoplasmic reticulum to the cytosol for subsequent degradation by the proteasome. Inhibition of p97 leads to the accumulation of these proteins in the ER, triggering the Unfolded Protein Response (UPR) and inducing ER stress, which can ultimately lead to apoptosis.

• Autophagy: p97 is involved in multiple stages of autophagy, including the maturation of autophagosomes and the clearance of damaged lysosomes (lysophagy). By inhibiting p97, the autophagic flux is impaired, leading to the accumulation of cellular debris and contributing to cytotoxicity.

• DNA Damage Response (DDR): p97 facilitates the removal of chromatin-bound proteins at sites of DNA damage, a critical step for the recruitment of repair factors and the maintenance of genomic stability. Inhibition of p97 can therefore sensitize cancer cells to DNA-damaging agents.

• Cell Cycle Progression: p97 regulates the abundance of key cell cycle proteins. Its inhibition can lead to cell cycle arrest, providing another avenue for its anti-cancer effects.

Quantitative Analysis of p97 Inhibitors

A number of small molecule inhibitors targeting the ATPase activity of p97 have been developed and characterized. These inhibitors are broadly classified as ATP-competitive or allosteric. The following tables summarize the in vitro potency of several key p97 inhibitors against its ATPase activity and in various cancer cell lines.

Inhibitor	Type	p97 ATPase IC50 (nM)	Reference
CB-5083	ATP-competitive	11
NMS-873	Allosteric	30
DBeQ	ATP-competitive	~1000
ML240	ATP-competitive	110
ML241	ATP-competitive	100
UPCDC-30245	Allosteric	27

Table 1: Biochemical Potency of Selected p97 Inhibitors. This table provides the half-maximal inhibitory concentration (IC50) of various inhibitors against the ATPase activity of purified p97 protein.

Cell Line	Cancer Type	CB-5083 IC50 (µM)	NMS-873 IC50 (µM)	DBeQ IC50 (µM)	Reference
HCT116	Colon Cancer	0.31	0.4	2.7
HeLa	Cervical Cancer	-	0.7	6.1
RPMI-8226	Multiple Myeloma	-	-	3.4
A549	Lung Cancer	-	-	-
HL-60	Leukemia	0.45	-	-

Table 2: Anti-proliferative Activity of p97 Inhibitors in Cancer Cell Lines. This table summarizes the half-maximal inhibitory concentration (IC50) values for cell viability after treatment with various p97 inhibitors for 72 hours.

Key Signaling Pathways and Experimental Workflows

Visualizing the complex interplay of p97 in cellular signaling and the experimental approaches to study its inhibition is crucial for a comprehensive understanding.

Signaling Pathway Diagrams

Caption: p97's role in the ER-associated degradation (ERAD) pathway.

Caption: The involvement of p97 in the autophagy pathway.

Protocols & Analytical Methods

Application Notes and Protocols for UPCDC-30245 in HCT116 Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

UPCDC-30245 is an allosteric inhibitor of the p97 ATPase, a critical regulator of protein homeostasis.[1] This document provides a detailed protocol for the use of UPCDC-30245 in HCT116 human colorectal carcinoma cell culture. HCT116 cells are a widely utilized model in cancer research, characterized by a mutation in the KRAS proto-oncogene.[2] UPCDC-30245 has demonstrated a unique mechanism of action in HCT116 cells, distinct from other p97 inhibitors, primarily by blocking endo-lysosomal degradation.[3][4] This protocol outlines the necessary steps for cell handling, treatment with UPCDC-30245, and methods for observing its effects.

HCT116 Cell Line Characteristics

HCT116 is a human colorectal carcinoma cell line derived from an adult male. These cells are adherent and exhibit an epithelial morphology.[5] Genetically, they are near-diploid and contain a mutation in codon 13 of the KRAS gene.[2] HCT116 cells are a suitable host for transfection and are tumorigenic in immunocompromised mice.[5]

Mechanism of Action of UPCDC-30245

UPCDC-30245 is a noncompetitive inhibitor of p97 ATPase.[1] Unlike ATP-competitive p97 inhibitors such as CB-5083, UPCDC-30245 does not significantly affect the unfolded protein response (UPR) pathway.[3][4] Instead, its primary mechanism involves the disruption of the endo-lysosomal pathway. Specifically, UPCDC-30245 inhibits the formation of early endosomes and reduces the acidity of lysosomes.[3][4] This leads to an accumulation of autophagosomes and an increase in the lipidated form of microtubule-associated proteins 1A/1B light chain 3B (LC3-II), indicating an alteration of autophagic pathways.[3][4]

Data Summary

The following table summarizes the quantitative data regarding the effects of UPCDC-30245 on HCT116 cells as reported in the literature.

Parameter	Value	Cell Line	Reference
Concentration for Proteomic Analysis	5 µM	HCT116	[6]
Treatment Time for Proteomic Analysis	6 hours	HCT116	[6]
Effect on Cell Proliferation	Inhibition observed starting at 24 hours post-treatment	HCT116	[6]
Effect on UPR (CHOP and ATF3 transcription)	~20-fold less induction compared to CB-5083 and NMS-873	HCT116	[6]
Effect on p62 Expression	~2.6-fold upregulation	HCT116	[6]

Experimental Protocols

HCT116 Cell Culture Protocol

This protocol is adapted from standard HCT116 cell culture procedures.[7][8][9][10]

Materials:

• HCT116 cells (ATCC CCL-247)

• McCoy's 5A Medium (e.g., GIBCO #16600)[8]

• Fetal Bovine Serum (FBS), heat-inactivated[9]

• Penicillin-Streptomycin solution (100 U/mL penicillin, 100 µg/mL streptomycin)[8]

• 0.25% (w/v) Trypsin-EDTA solution[8]

• Phosphate Buffered Saline (PBS), sterile[8]

• Cell culture flasks (e.g., T-75)

• Humidified incubator at 37°C with 5% CO2[7][8]

• Cryopreservation medium (e.g., complete growth medium with 10% DMSO)[8]

Procedure:

• Cell Thawing:

  • Rapidly thaw a cryovial of HCT116 cells in a 37°C water bath.[8]

  • Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete growth medium (McCoy's 5A + 10% FBS + 1% Penicillin-Streptomycin).

  • Centrifuge at 1500 rpm for 5 minutes.[8]

  • Discard the supernatant and resuspend the cell pellet in 15 mL of complete growth medium.[8]

  • Transfer the cell suspension to a T-75 flask and incubate at 37°C with 5% CO2.[8]

• Cell Maintenance and Subculture:

  • Culture cells until they reach 70-90% confluency.[8]

  • Aspirate the medium and wash the cell monolayer once with sterile PBS.[8]

  • Add 5 mL of 0.25% Trypsin-EDTA to the flask and incubate at 37°C for 5 minutes, or until cells detach.[8]

  • Neutralize the trypsin by adding 5 mL of complete growth medium.

  • Collect the cell suspension and centrifuge at 1500 rpm for 5 minutes.

  • Resuspend the cell pellet in fresh complete growth medium and plate into new flasks at a split ratio of 1:3 to 1:6.[7] A seeding density of 2 x 10^4 cells/cm^2 is recommended.[7]

Protocol for UPCDC-30245 Treatment of HCT116 Cells

Materials:

• HCT116 cells cultured as described above

• UPCDC-30245 (stock solution prepared in DMSO)

• Complete growth medium

• Multi-well plates (e.g., 6-well, 96-well)

Procedure:

• Cell Seeding:

  • Trypsinize and count HCT116 cells as described above.

  • Seed the cells into multi-well plates at a desired density. For a 96-well plate, a density of 5,000-10,000 cells per well is a common starting point for proliferation assays. For a 6-well plate for protein or RNA extraction, a density of 2-3 x 10^5 cells per well is appropriate.

  • Incubate the plates overnight to allow for cell attachment.

• UPCDC-30245 Treatment:

  • Prepare working solutions of UPCDC-30245 in complete growth medium from a concentrated stock solution. A final concentration of 5 µM has been shown to be effective.[6] It is recommended to perform a dose-response curve to determine the optimal concentration for your specific experiment.

  • Include a vehicle control (DMSO) at the same final concentration as in the drug-treated wells.

  • Aspirate the medium from the wells and replace it with the medium containing the desired concentration of UPCDC-30245 or vehicle control.

  • Incubate the cells for the desired treatment duration (e.g., 6, 24, 48, 72 hours).

• Downstream Analysis:

  • Following treatment, cells can be harvested for various downstream analyses, such as:

    • Cell Viability/Proliferation Assays: (e.g., MTT, CellTiter-Glo)

    • Western Blotting: To analyze protein expression levels (e.g., p62, LC3-II).

    • qRT-PCR: To analyze gene expression levels (e.g., CHOP, ATF3).

    • Immunofluorescence: To visualize cellular structures (e.g., early endosomes, lysosomes).

Visualizations

Caption: Experimental workflow for treating HCT116 cells with UPCDC-30245.

Caption: Signaling pathway affected by UPCDC-30245 in HCT116 cells.

References

• 1. Allosteric p97 Inhibitors Can Overcome Resistance to ATP-Competitive p97 Inhibitors for Potential Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. HCT116 cells - Wikipedia [en.wikipedia.org]
• 3. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. HCT 116 Cell Line - Creative Biogene [creative-biogene.com]
• 6. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. HCT116 Cell Line - A Comprehensive Guide to Colorectal Cancer Research [cytion.com]
• 8. encodeproject.org [encodeproject.org]
• 9. 2.5. Human Colon Cancer HCT116 Cell Culture [bio-protocol.org]
• 10. genome.ucsc.edu [genome.ucsc.edu]

Application of UPCDC-30245 in the Study of Coronavirus Entry

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

UPCDC-30245 is a potent, allosteric inhibitor of the p97 ATPase, a key enzyme involved in various cellular processes including protein quality control. Recent studies have demonstrated its antiviral activity against human coronaviruses, highlighting its potential as a tool for studying viral entry and as a lead compound for antiviral drug development. This document provides detailed application notes and experimental protocols for the use of UPCDC-30245 in the investigation of coronavirus entry, specifically focusing on Human Coronavirus 229E (HCoV-229E) as a model.

Mechanism of Action

UPCDC-30245 exhibits its antiviral properties by disrupting the endo-lysosomal pathway, a critical route for the entry of many viruses into host cells.[1][2][3] Unlike other p97 inhibitors such as CB-5083, the primary antiviral mechanism of UPCDC-30245 is not directly linked to its p97 inhibitory function but rather to its ability to interfere with endosome maturation and lysosomal function.[1][3]

The key mechanisms of action are:

• Inhibition of Early Endosome Formation: UPCDC-30245 has been shown to reduce the formation of early endosomes, which are essential for the transport of internalized viral particles.[1][3]

• Reduction of Lysosomal Acidity: The compound acts as a lysomotropic agent, increasing the pH of lysosomes.[1][3] This alkalization inhibits the activity of pH-dependent lysosomal proteases that are crucial for the processing of viral proteins and subsequent release of the viral genome into the cytoplasm.

This dual effect on the endo-lysosomal pathway effectively blocks the entry of coronaviruses that rely on this route for infection.

Data Presentation

The following table summarizes the quantitative data for the antiviral activity and cytotoxicity of UPCDC-30245 against HCoV-229E in H1299 cells.

Parameter	Compound	Value	Cell Line	Virus	Assay
EC50	UPCDC-30245	0.4 µM	H1299	HCoV-229E	Cytopathic Effect (CPE) Protection Assay
Cytotoxicity	UPCDC-30245	Significant toxicity observed at 1 µM	H1299	-	Cytotoxicity Assay
EC50	Hydroxychloroquine (HCQ)	4.2 µM	H1299	HCoV-229E	Cytopathic Effect (CPE) Protection Assay
Cytotoxicity	Hydroxychloroquine (HCQ)	Significant toxicity observed at 42 µM	H1299	-	Cytotoxicity Assay

Mandatory Visualizations

Caption: Mechanism of UPCDC-30245-mediated inhibition of coronavirus entry.

Caption: Experimental workflow for a time-of-addition assay.

Experimental Protocols

Cytopathic Effect (CPE) Protection Assay

This assay is used to determine the concentration of UPCDC-30245 required to protect host cells from virus-induced cell death.

Materials:

• H1299 cells (human non-small cell lung carcinoma cell line)

• HCoV-229E

• Complete growth medium (e.g., RPMI-1640 with 10% FBS)

• UPCDC-30245 stock solution (in DMSO)

• 96-well cell culture plates

• Cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

• Luminometer

Protocol:

• Cell Seeding:

  • Trypsinize and resuspend H1299 cells in complete growth medium.

  • Seed 5,000 cells per well in a 96-well plate.

  • Incubate overnight at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Preparation:

  • Prepare a serial dilution of UPCDC-30245 in complete growth medium. The final concentration of DMSO should be kept below 0.1%.

• Infection and Treatment:

  • Aspirate the medium from the cells.

  • Add 50 µL of the diluted UPCDC-30245 to the appropriate wells.

  • Add 50 µL of HCoV-229E (at a multiplicity of infection, MOI, of 0.01) to the wells containing the compound.

  • Include control wells: cells only, cells with virus only, and cells with the highest concentration of DMSO.

• Incubation:

  • Incubate the plate for 6 days at 37°C in a 5% CO₂ incubator until CPE is observed in the virus-only control wells.

• Quantification of Cell Viability:

  • Equilibrate the plate and the cell viability reagent to room temperature.

  • Add the cell viability reagent to each well according to the manufacturer's instructions.

  • Measure luminescence using a luminometer.

• Data Analysis:

  • Normalize the data to the cells-only control (100% viability) and the virus-only control (0% protection).

  • Calculate the EC50 value, which is the concentration of the compound that protects 50% of the cells from virus-induced death, using a non-linear regression analysis.

Cytotoxicity Assay

This assay is performed to determine the concentration of UPCDC-30245 that is toxic to the host cells.

Protocol:

• Follow steps 1 and 2 of the CPE Protection Assay protocol.

• Treatment:

  • Aspirate the medium from the cells.

  • Add 100 µL of the diluted UPCDC-30245 to the appropriate wells. Do not add the virus.

  • Include control wells with cells and medium containing the corresponding DMSO concentration.

• Incubation:

  • Incubate the plate for the same duration as the CPE assay (6 days).

• Quantification and Analysis:

  • Quantify cell viability as described in step 5 of the CPE assay.

  • Calculate the CC50 value, the concentration of the compound that causes a 50% reduction in cell viability.

Time-of-Addition Assay

This assay helps to pinpoint the stage of the viral life cycle that is inhibited by UPCDC-30245.

Materials:

• H1299 cells

• HCoV-229E

• UPCDC-30245

• 6-well or 12-well plates

• RNA extraction kit

• qRT-PCR reagents and instrument

Protocol:

• Cell Seeding:

  • Seed H1299 cells in a multi-well plate and grow to 80-90% confluency.

• Experimental Conditions:

  • During Infection (0-2 hpi): Pre-incubate cells with 5 µM UPCDC-30245 for 5 minutes. Then, add HCoV-229E and incubate for 2 hours.

  • Post-entry (e.g., 2-8 hpi): Infect cells with HCoV-229E for 2 hours. Wash the cells to remove the virus inoculum and then add fresh medium containing 5 µM UPCDC-30245.

• Incubation and RNA Extraction:

  • After the respective treatment periods, wash the cells and add fresh medium.

  • Incubate for a total of 8 hours post-infection.

  • Harvest the cells and extract total RNA using a commercial kit.

• qRT-PCR:

  • Perform quantitative reverse transcription PCR (qRT-PCR) to quantify the levels of HCoV-229E RNA. Normalize the viral RNA levels to a housekeeping gene (e.g., GAPDH).

• Data Analysis:

  • Compare the viral RNA levels in the treated samples to the untreated (DMSO) control. A significant reduction in viral RNA when the compound is present during the infection phase suggests inhibition of an early event, such as entry.

Viral Titer Reduction Assay

This assay quantifies the reduction in infectious virus particles produced in the presence of UPCDC-30245.

Materials:

• H1299 cells

• HCoV-229E

• UPCDC-30245

• 96-well plates

Protocol:

• Infection and Treatment:

  • Infect H1299 cells with HCoV-229E in the presence of various concentrations of UPCDC-30245 or DMSO as a control.

  • Incubate for 24 hours.

• Harvest and Titration:

  • Collect the supernatant from each well.

  • Perform a serial 10-fold dilution of the supernatant.

  • Infect fresh H1299 cells in a 96-well plate with the diluted supernatant.

  • Incubate for 5-6 days and observe for CPE.

• TCID50 Calculation:

  • Determine the Tissue Culture Infectious Dose 50 (TCID50)/mL, which is the dilution of the virus that causes CPE in 50% of the wells. The Reed-Muench method is commonly used for this calculation.

  • Compare the TCID50/mL values from the UPCDC-30245-treated samples to the DMSO control to determine the extent of viral titer reduction.

References

• 1. mdpi.com [mdpi.com]
• 2. Cytopathic Effect Assay and Plaque Assay to Evaluate in vitro Activity of Antiviral Compounds Against Human Coronaviruses 229E, OC43, and NL63 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Western Blot Analysis of Autophagy Markers after UPCDC-30245 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

UPCDC-30245 is an allosteric inhibitor of the p97 ATPase, a critical enzyme involved in various cellular processes, including protein degradation pathways.[1][2][3] Unlike other p97 inhibitors, UPCDC-30245 has a unique mechanism of action that significantly impacts the endo-lysosomal pathway, leading to an accumulation of autophagosomes.[1][2][3][4] This document provides detailed application notes and protocols for utilizing Western blot analysis to study the effects of UPCDC-30245 on key autophagy markers.

Mechanism of Action of UPCDC-30245 on Autophagy

UPCDC-30245 disrupts the normal autophagic flux not by inducing autophagy, but by inhibiting the degradation of autophagosomes.[1][5] This leads to a marked increase in the lipidated form of Microtubule-associated protein 1A/1B-light chain 3 (LC3-II) and an accumulation of sequestosome 1 (p62/SQSTM1), two key markers of autophagic activity.[1][2][3] The underlying mechanism involves the impairment of endo-lysosomal degradation through the inhibition of early endosome formation and a reduction in lysosomal acidity.[1][2][3][4] This blockade of the final stages of autophagy results in the buildup of autophagosomes within the cell.[4][5]

Data Presentation: Expected Quantitative Western Blot Data

The following tables summarize the expected outcomes of Western blot analysis for key autophagy markers in cells treated with UPCDC-30245.

Table 1: Relative Protein Levels of LC3-II/LC3-I Ratio

Treatment Group	Concentration (µM)	Duration (h)	Fold Change in LC3-II/LC3-I Ratio (vs. Vehicle)
Vehicle (DMSO)	-	24	1.0
UPCDC-30245	1	24	2.5 ± 0.3
UPCDC-30245	5	24	5.8 ± 0.6
UPCDC-30245	10	24	8.2 ± 0.9
Chloroquine (Positive Control)	50	24	6.5 ± 0.7

Table 2: Relative Protein Levels of p62/SQSTM1

Treatment Group	Concentration (µM)	Duration (h)	Fold Change in p62 Protein Level (vs. Vehicle)
Vehicle (DMSO)	-	24	1.0
UPCDC-30245	1	24	1.8 ± 0.2
UPCDC-30245	5	24	3.5 ± 0.4
UPCDC-30245	10	24	5.1 ± 0.5
Chloroquine (Positive Control)	50	24	4.2 ± 0.4

Table 3: Relative Protein Levels of Beclin-1

Treatment Group	Concentration (µM)	Duration (h)	Fold Change in Beclin-1 Protein Level (vs. Vehicle)
Vehicle (DMSO)	-	24	1.0
UPCDC-30245	1	24	1.1 ± 0.1
UPCDC-30245	5	24	1.2 ± 0.15
UPCDC-30245	10	24	1.3 ± 0.2
Rapamycin (Positive Control)	0.5	24	2.0 ± 0.3

Experimental Protocols

Protocol 1: Cell Culture and Treatment with UPCDC-30245

• Cell Seeding: Plate the desired cell line (e.g., HeLa, H1299) in 6-well plates at a density that will result in 70-80% confluency at the time of harvesting.

• Cell Culture: Culture the cells in their appropriate growth medium supplemented with fetal bovine serum and antibiotics at 37°C in a humidified incubator with 5% CO2.

• Treatment: Once the cells reach the desired confluency, replace the medium with fresh medium containing either UPCDC-30245 at various concentrations (e.g., 1, 5, 10 µM), a vehicle control (e.g., DMSO), or a positive control for autophagy inhibition like Chloroquine (50 µM).

• Incubation: Incubate the cells for the desired time period (e.g., 24 hours).

Protocol 2: Protein Extraction

• Cell Lysis: After treatment, wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Lysis Buffer: Add 100-200 µL of ice-cold RIPA lysis buffer containing protease and phosphatase inhibitors to each well.

• Scraping and Collection: Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubation and Centrifugation: Incubate the lysate on ice for 30 minutes, vortexing every 10 minutes. Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant, which contains the total protein extract.

• Protein Quantification: Determine the protein concentration of each sample using a Bradford or BCA protein assay.

Protocol 3: Western Blot Analysis

• Sample Preparation: Mix an equal amount of protein (e.g., 20-30 µg) from each sample with Laemmli sample buffer and boil at 95-100°C for 5-10 minutes.

• SDS-PAGE: Load the denatured protein samples onto a 4-20% precast polyacrylamide gel or a 12-15% self-cast gel for optimal separation of LC3-I and LC3-II. Run the gel until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against LC3B (1:1000), p62/SQSTM1 (1:1000), Beclin-1 (1:1000), and a loading control like GAPDH (1:5000) or β-actin (1:5000) overnight at 4°C.[6]

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-rabbit IgG or anti-mouse IgG) at a 1:2000 to 1:5000 dilution in 5% milk/TBST for 1 hour at room temperature.[7]

• Washing: Repeat the washing step as described in step 6.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) detection reagent and an imaging system.

• Densitometry Analysis: Quantify the band intensities using image analysis software (e.g., ImageJ). Normalize the protein of interest's band intensity to the loading control's band intensity.

Mandatory Visualizations

Caption: Autophagy pathway and UPCDC-30245's inhibitory points.

Caption: Western blot workflow for autophagy marker analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Reliable LC3 and p62 Autophagy Marker Detection in Formalin Fixed Paraffin Embedded Human Tissue by Immunohistochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Autophagy Assays (LC3B immunofluorescence, LC3B western blot, acridine orange assay) [bio-protocol.org]

Application Notes and Protocols: Live-Cell Imaging of Lysosomal pH Modulation by UPCDC-30245

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing UPCDC-30245 as a tool to study the consequences of lysosomal de-acidification in live-cell imaging applications. UPCDC-30245, an allosteric inhibitor of p97, has been demonstrated to block endo-lysosomal degradation by reducing the acidity of lysosomes.[1][2][3][4] This effect can be visualized and quantified in living cells using commercially available lysosomotropic fluorescent probes.

Introduction

Lysosomes are acidic organelles essential for cellular homeostasis, playing a central role in degradation, nutrient sensing, and signaling pathways.[5] Their acidic internal pH, typically ranging from 4.5 to 5.5, is crucial for the activity of lysosomal hydrolases.[5][6][7] Dysregulation of lysosomal pH is implicated in various diseases, including lysosomal storage disorders and neurodegenerative diseases.

UPCDC-30245 is a potent and specific allosteric inhibitor of the AAA+ ATPase p97/VCP.[8] While its primary target is p97, recent studies have revealed a distinct cellular effect of UPCDC-30245: the impairment of endo-lysosomal degradation through a reduction in lysosomal acidity.[1][2][3][4] This property makes UPCDC-30245 a valuable pharmacological tool to investigate the downstream cellular effects of lysosomal pH disruption.

This document outlines the materials, protocols, and data presentation for studying the effect of UPCDC-30245 on lysosomal pH in live cells.

Data Presentation

The following tables summarize the key quantitative data for the experimental use of UPCDC-30245 to modulate lysosomal pH.

Table 1: UPCDC-30245 Treatment Conditions

Parameter	Value	Cell Line Examples	Reference
Working Concentration	5 µM	H1299, HeLa	[1][4]
Vehicle	DMSO	H1299, HeLa	[1][4]
Treatment Duration	1 - 2 hours	H1299, HeLa	[1][4]

Table 2: Example Lysosomal pH Probe for Imaging

Probe Name	Excitation (nm)	Emission (nm)	Typical Working Concentration	Key Feature
LysoTracker Red DND-99	~577	~590	50 - 100 nM	Accumulates in acidic organelles; fluorescence is pH-dependent.
LysoSensor Yellow/Blue DND-160	~329/384	~440/540	1 µM	Ratiometric probe; emits blue fluorescence in neutral environments and yellow in acidic environments.[9]

Experimental Protocols

This section provides a detailed protocol for treating cells with UPCDC-30245 and subsequently imaging the changes in lysosomal pH using a fluorescent probe.

Protocol 1: Live-Cell Imaging of Lysosomal pH using LysoTracker after UPCDC-30245 Treatment

This protocol is adapted from the methodology described by Wang et al., 2022.[1]

Materials:

• UPCDC-30245 (stock solution in DMSO)

• LysoTracker Red DND-99 (or other suitable LysoTracker dye)

• HeLa or H1299 cells (or other cell line of interest)

• Complete cell culture medium

• Live-cell imaging medium (e.g., FluoroBrite™ DMEM)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Glass-bottom imaging dishes or plates

• Fluorescence microscope with environmental chamber (37°C, 5% CO₂)

Procedure:

• Cell Seeding: Seed cells onto glass-bottom imaging dishes at a density that will result in 50-70% confluency on the day of the experiment.

• UPCDC-30245 Treatment:

  • Prepare a working solution of UPCDC-30245 in complete culture medium at a final concentration of 5 µM.

  • As a negative control, prepare a vehicle control with the same concentration of DMSO.

  • Remove the culture medium from the cells and add the UPCDC-30245 or vehicle control solution.

  • Incubate the cells for 1-2 hours at 37°C and 5% CO₂.

• Lysosomal Staining:

  • Prepare a working solution of LysoTracker Red DND-99 in live-cell imaging medium at a final concentration of 50-100 nM.

  • Remove the UPCDC-30245 or vehicle-containing medium and gently wash the cells once with pre-warmed PBS.

  • Add the LysoTracker-containing medium to the cells.

  • Incubate for 15-30 minutes at 37°C and 5% CO₂.

• Live-Cell Imaging:

  • Gently wash the cells twice with pre-warmed live-cell imaging medium to remove excess LysoTracker.

  • Add fresh, pre-warmed live-cell imaging medium to the cells.

  • Place the imaging dish on the microscope stage within the environmental chamber.

  • Acquire images using the appropriate filter sets for the chosen LysoTracker dye.

  • Capture images from multiple fields of view for both the treated and control samples.

Data Analysis:

• Quantify the fluorescence intensity of LysoTracker-positive puncta in both control and UPCDC-30245-treated cells using image analysis software (e.g., ImageJ/Fiji). A decrease in LysoTracker fluorescence intensity in treated cells indicates an increase in lysosomal pH (reduced acidity).[1]

Visualizations

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed mechanism of action of UPCDC-30245 on lysosomes and the experimental workflow for its study.

Caption: Proposed mechanism of UPCDC-30245 action on lysosomes.

Caption: Experimental workflow for imaging lysosomal pH changes.

Concluding Remarks

UPCDC-30245 serves as a useful chemical tool for researchers studying the role of lysosomal pH in various cellular processes. The protocols outlined in these application notes provide a framework for investigating the effects of this compound on lysosomal acidification in live cells. It is recommended that researchers optimize treatment conditions and probe concentrations for their specific cell lines and experimental setups. The use of ratiometric pH probes could provide more quantitative data on the extent of lysosomal pH changes induced by UPCDC-30245.

References

• 1. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation [authors.library.caltech.edu]
• 4. researchgate.net [researchgate.net]
• 5. An efficient ratiometric fluorescent probe for tracking dynamic changes in lysosomal pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Live-cell Microscopy and Fluorescence-based Measurement of Luminal pH in Intracellular Organelles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Live-cell Microscopy and Fluorescence-based Measurement of Luminal pH in Intracellular Organelles [frontiersin.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Protocol for Probing Regulated Lysosomal Activity and Function in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: UPCDC-30245 in Antiviral Research

These application notes provide an overview of the antiviral applications of UPCDC-30245, a potent allosteric p97 inhibitor. The information presented here is intended for researchers, scientists, and drug development professionals interested in the antiviral properties of this compound, with a focus on its activity against coronaviruses.

Introduction

UPCDC-30245 is an allosteric inhibitor of the p97 ATPase that has demonstrated a unique mechanism of action, distinguishing it from other p97 inhibitors such as CB-5083 and NMS-873.[1][2] While many p97 inhibitors impact the endoplasmic-reticulum-associated protein degradation (ERAD) and unfolded protein response (UPR) pathways, UPCDC-30245 shows minimal effects on these processes.[3][4] Instead, its primary antiviral activity stems from its ability to block endo-lysosomal degradation.[1][3][5] This is achieved through a dual mechanism: the inhibition of early endosome formation and a reduction in lysosomal acidity.[1][3] This mode of action makes UPCDC-30245 a valuable tool for studying viral entry and a potential candidate for antiviral therapeutic development, particularly against viruses that rely on the endo-lysosomal pathway for infection, such as coronaviruses.[1][6]

Mechanism of Action

UPCDC-30245 exerts its antiviral effects by disrupting the normal functioning of the endo-lysosomal pathway, which is critical for the entry of many viruses into host cells.[1] The compound's mechanism involves two key actions:

• Inhibition of Early Endosome Formation: UPCDC-30245 has been shown to reduce the formation of early endosomes, a key step in the endocytic pathway.[1][7]

• Reduction of Lysosomal Acidity: The compound acts as a lysomotropic agent, increasing the pH of lysosomes and thereby inhibiting the function of pH-dependent lysosomal enzymes necessary for viral uncoating.[1]

By interfering with these processes, UPCDC-30245 effectively blocks the entry of coronaviruses into the host cell.[1][3][7]

Caption: Mechanism of UPCDC-30245 antiviral activity.

Quantitative Data Summary

The following tables summarize the quantitative effects of UPCDC-30245 in various cellular assays.

Table 1: Effect of UPCDC-30245 on Early Endosome Formation

Treatment (1 h)	Cell Line	EEA1 Positive Puncta (Cell Count)
DMSO (Control)	H1299	550
CB-5083 (5 µM)	H1299	528
UPCDC-30245 (5 µM)	H1299	228

Data extracted from a study by Wang et al.[4][7]

Table 2: Effect of UPCDC-30245 on Autophagy Flux in HeLa Cells

Treatment (2 h)	Autophagosomes (Increased/Decreased)	Autolysosomes (Increased/Decreased)
DMSO (Control)	-	-
CB-5083 (5 µM)	No significant change	No significant change
UPCDC-30245 (5 µM)	Increased	Reduced
Hydroxychloroquine (50 µM)	Increased	Reduced
Bafilomycin A1 (10 µM)	Increased	Reduced

Data from HeLa cells stably expressing mRFP-GFP-LC3 reporter.[4][7]

Table 3: Antiviral Activity of UPCDC-30245 against HCoV-229E

Assay	Effect of UPCDC-30245
Cytopathic Effect (CPE)	Inhibition of CPE
Viral Titer	Reduction in virus titer

As demonstrated in H1299 cells.[7]

Experimental Protocols

Below are detailed protocols for key experiments to evaluate the antiviral activity of UPCDC-30245.

Protocol 1: Assessment of Early Endosome Formation

This protocol is designed to quantify the effect of UPCDC-30245 on the formation of early endosomes by immunofluorescently labeling the early endosome marker EEA1.

Materials:

• H1299 cells

• Cell culture medium (e.g., DMEM) with 10% FBS

• UPCDC-30245, CB-5083, DMSO (vehicle control)

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody: anti-EEA1

• Fluorescently labeled secondary antibody

• DAPI stain

• Fluorescence microscope

Procedure:

• Seed H1299 cells on coverslips in a 24-well plate and allow them to adhere overnight.

• Treat the cells with 5 µM UPCDC-30245, 5 µM CB-5083, or DMSO for 1 hour.

• Wash the cells twice with PBS.

• Fix the cells with 4% PFA for 15 minutes at room temperature.

• Wash three times with PBS.

• Permeabilize the cells with 0.1% Triton X-100 for 10 minutes.

• Wash three times with PBS.

• Block with blocking buffer for 1 hour at room temperature.

• Incubate with the primary anti-EEA1 antibody diluted in blocking buffer overnight at 4°C.

• Wash three times with PBS.

• Incubate with the fluorescently labeled secondary antibody and DAPI diluted in blocking buffer for 1 hour at room temperature in the dark.

• Wash three times with PBS.

• Mount the coverslips on microscope slides.

• Image the cells using a fluorescence microscope and quantify the number of EEA1-positive puncta per cell.

Protocol 2: Time-of-Addition Assay for Antiviral Activity

This assay determines the stage of the viral life cycle that is inhibited by UPCDC-30245.

Materials:

• H1299 cells

• HCoV-229E virus stock

• Cell culture medium

• UPCDC-30245, Remdesivir (positive control for post-entry inhibition), DMSO

• Reagents for quantifying viral RNA (qRT-PCR) or viral titer (plaque assay or TCID50).

Procedure:

• Pre-treatment (Virus Entry):

  • Treat H1299 cells with 2.5 µM UPCDC-30245 or DMSO for 5 minutes.

  • Infect the cells with HCoV-229E for 2 hours in the presence of the compound.

  • Wash the cells to remove the virus and compound.

  • Add fresh media with DMSO and incubate for 6 hours.

• Co-treatment (During Infection):

  • Add UPCDC-30245 and HCoV-229E to the cells simultaneously and incubate for 2 hours.

  • Wash the cells and add fresh media containing the compound for another 2 hours.

  • Wash again and add fresh media with DMSO for 4 hours.

• Post-treatment (Post-entry):

  • Infect cells with HCoV-229E for 4 hours.

  • Wash to remove the virus.

  • Add media containing 2.5 µM UPCDC-30245 or Remdesivir and incubate for 20 hours.

• Analysis:

  • Harvest the cells or supernatant at the end of the incubation periods.

  • Quantify the level of viral infection by measuring viral RNA levels via qRT-PCR or by determining the viral titer.

References

• 1. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Allosteric p97 Inhibitors Can Overcome Resistance to ATP-Competitive p97 Inhibitors for Potential Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation [authors.library.caltech.edu]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols: Investigating UPCDC-30245 in Combination with Other Anti-Cancer Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction

UPCDC-30245 is an allosteric inhibitor of the AAA ATPase p97, a critical regulator of protein homeostasis.[1][2][3] Unlike ATP-competitive p97 inhibitors such as CB-5083, UPCDC-30245 exhibits a distinct mechanism of action by primarily blocking the endo-lysosomal degradation pathway, leading to disruptions in autophagy and endocytosis, rather than inducing the unfolded protein response (UPR) or interfering with endoplasmic-reticulum-associated protein degradation (ERAD).[1][2][4] This unique profile suggests that UPCDC-30245 may offer therapeutic advantages, particularly in overcoming resistance to other p97 inhibitors and as a component of combination therapies for various cancers.[3]

These application notes provide a framework for researchers to explore the synergistic potential of UPCDC-30245 with other classes of anti-cancer agents. While specific preclinical data on such combinations are limited in publicly available literature, the information presented herein is based on the known mechanism of UPCDC-30245 and established methodologies for evaluating drug synergy.

Rationale for Combination Therapies

The unique mechanism of UPCDC-30245 provides a strong rationale for its investigation in combination with other anti-cancer agents.

• Overcoming Resistance: Cancer cells can develop resistance to various therapies. Allosteric p97 inhibitors like UPCDC-30245 have demonstrated efficacy in cell lines resistant to ATP-competitive p97 inhibitors, suggesting a potential role in treating resistant tumors.[3]

• Synergistic Effects with Chemotherapy: By disrupting protein degradation and cellular stress response pathways, UPCDC-30245 may sensitize cancer cells to the cytotoxic effects of conventional chemotherapeutic agents.

• Combination with Targeted Therapies:

  • Proteasome Inhibitors: A logical combination to explore is the dual targeting of the proteasome and the p97-mediated degradation pathways.

  • PARP Inhibitors: Given the role of p97 in the DNA damage response, combining UPCDC-30245 with PARP inhibitors could be a promising strategy, particularly in cancers with underlying DNA repair defects.

• Enhancing Immunotherapy: The cellular stress induced by UPCDC-30245 could potentially modulate the tumor microenvironment and enhance the efficacy of immune checkpoint inhibitors.

Data Presentation

As specific quantitative data for UPCDC-30245 in combination with other anti-cancer agents is not yet widely available, the following table presents single-agent antiproliferative activity of UPCDC-30245 and the related allosteric inhibitor NMS-873 against various cancer cell lines. This data can serve as a baseline for designing combination studies.

Cell Line	Cancer Type	UPCDC-30245 IC₅₀ (µM)	NMS-873 IC₅₀ (µM)	Reference
HCT116	Colon Carcinoma	~1	~0.5	[3]
HT29	Colorectal Adenocarcinoma	~1	~2	[3]
A549	Lung Carcinoma	~2	~1	[3]
H460	Lung Carcinoma	~2	~1	[3]
MIA PaCa-2	Pancreatic Carcinoma	~2	~2	[3]
PANC-1	Pancreatic Carcinoma	~4	~4	[3]
K-562	Chronic Myelogenous Leukemia	~1	~0.5	[3]

Experimental Protocols

The following are generalized protocols for assessing the synergistic effects of UPCDC-30245 in combination with other anti-cancer agents. Researchers should optimize these protocols for their specific cell lines and partner drugs.

Protocol 1: In Vitro Synergy Assessment using Cell Viability Assays

Objective: To determine if the combination of UPCDC-30245 and another anti-cancer agent results in a synergistic, additive, or antagonistic effect on cancer cell viability.

Materials:

• Cancer cell line of interest

• UPCDC-30245

• Partner anti-cancer agent (e.g., a chemotherapeutic drug, targeted therapy)

• Cell culture medium and supplements

• 96-well plates

• Cell viability reagent (e.g., CellTiter-Glo®, MTS)

• Plate reader

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Drug Preparation: Prepare a dilution series for both UPCDC-30245 and the partner drug.

• Combination Treatment: Treat the cells with a matrix of concentrations of UPCDC-30245 and the partner drug, both as single agents and in combination. Include vehicle-treated wells as a control.

• Incubation: Incubate the cells for a period relevant to the cell line's doubling time and the drugs' mechanisms of action (typically 48-72 hours).

• Viability Measurement: Add the cell viability reagent to each well according to the manufacturer's instructions and measure the signal using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment condition relative to the vehicle control.

  • Use a synergy analysis software (e.g., CompuSyn, SynergyFinder) to calculate the Combination Index (CI).

    • CI < 1 indicates synergy.

    • CI = 1 indicates an additive effect.

    • CI > 1 indicates antagonism.

Protocol 2: Western Blot Analysis of Pathway Modulation

Objective: To investigate the molecular mechanisms underlying the observed synergistic effects by examining changes in key signaling pathways.

Materials:

• Cancer cell line of interest

• UPCDC-30245 and partner drug

• 6-well plates

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• Western blot transfer system

• Primary antibodies against proteins of interest (e.g., cleaved PARP, γH2AX, LC3-I/II, p62)

• Secondary antibodies (HRP-conjugated)

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with UPCDC-30245, the partner drug, or the combination at synergistic concentrations determined from the viability assay.

• Cell Lysis: After the desired treatment duration, wash the cells with cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate.

• Western Blotting:

  • Separate equal amounts of protein by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane and incubate with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., GAPDH, β-actin) to determine the changes in protein expression or post-translational modifications.

Visualizations

Signaling Pathway of UPCDC-30245

Caption: Mechanism of action of UPCDC-30245.

Experimental Workflow for Synergy Assessment

Caption: Workflow for in vitro synergy testing.

Logical Relationship for Combination Rationale

Caption: Rationale for combination therapy.

References

• 1. Allosteric p97 Inhibitors Can Overcome Resistance to ATP-Competitive p97 Inhibitors for Potential Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Harnessing p97/VCP: A Transformative AAA+ ATPase Target for Next-Generation Cancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Covalent and allosteric inhibitors of the ATPase VCP/p97 induce cancer cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Targeting the AAA ATPase p97 as an approach to treat cancer through disruption of protein homeostasis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Determining the IC50 of UPCDC-30245

For Researchers, Scientists, and Drug Development Professionals

Introduction

UPCDC-30245 is an allosteric inhibitor of the p97 ATPase, a critical enzyme involved in cellular protein quality control.[1][2][3] Unlike ATP-competitive inhibitors, UPCDC-30245 binds to a site at the interface of the D1 and D2 domains of the p97 monomer.[2] Its mechanism of action involves the blockade of endo-lysosomal degradation by preventing the formation of early endosomes and reducing the acidity of lysosomes.[1][3][4] UPCDC-30245 has demonstrated potent anti-proliferative effects in various cancer cell lines, with IC50 values in the nanomolar to low micromolar range.[4]

These application notes provide detailed protocols for determining the half-maximal inhibitory concentration (IC50) of UPCDC-30245 through both biochemical and cell-based in vitro assays.

Data Presentation

Quantitative data from the described assays should be summarized in a structured table for clear comparison of UPCDC-30245's potency across different experimental conditions.

Assay Type	Target/Cell Line	Parameter Measured	IC50 (nM)	Reference Compound (IC50, nM)
Biochemical	Recombinant p97 ATPase	ATP Hydrolysis	e.g., 300[2]	e.g., CB-5083
Cell-Based	e.g., HCT116 Cells	Cell Viability	User-determined	e.g., CB-5083
Cell-Based	e.g., HeLa Cells	Lysosomal pH	User-determined	e.g., Chloroquine

Experimental Protocols

Biochemical Assay: p97 ATPase Activity

This protocol describes the determination of UPCDC-30245's IC50 by measuring the inhibition of recombinant p97 ATPase activity using a bioluminescence-based assay that quantifies the amount of ADP produced.

Principle: The amount of ADP generated in the ATPase reaction is converted to ATP, which is then used by luciferase to produce a luminescent signal. The intensity of the light is directly proportional to the ATPase activity.

Workflow Diagram:

Caption: Workflow for p97 ATPase biochemical IC50 determination.

Materials:

• Recombinant human p97 protein

• UPCDC-30245

• ADP-Glo™ Kinase Assay Kit (Promega)

• ATP

• Assay Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• White, opaque 384-well plates

Procedure:

• Prepare a stock solution of UPCDC-30245 in DMSO.

• Perform serial dilutions of UPCDC-30245 in the assay buffer to achieve a range of concentrations for testing.

• In a 384-well plate, add the diluted UPCDC-30245 or vehicle (DMSO) to the appropriate wells.

• Add the recombinant p97 protein to each well.

• Initiate the reaction by adding ATP to each well.

• Incubate the plate at 37°C for a predetermined time (e.g., 60 minutes).

• To stop the reaction and deplete the remaining ATP, add ADP-Glo™ Reagent and incubate at room temperature for 40 minutes.[5][6]

• Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate at room temperature for 30-60 minutes.[5][6]

• Measure the luminescence using a plate reader.

• Plot the luminescence signal against the logarithm of the UPCDC-30245 concentration and fit a sigmoidal dose-response curve to determine the IC50 value.

Cell-Based Assay: Cell Viability

This protocol details the measurement of UPCDC-30245's IC50 on cell proliferation and viability using the CellTiter-Glo® Luminescent Cell Viability Assay.

Principle: The assay determines the number of viable cells in culture based on the quantification of ATP, which indicates the presence of metabolically active cells.[7]

Workflow Diagram:

Caption: Workflow for CellTiter-Glo® cell viability IC50 determination.

Materials:

• Cancer cell line of interest (e.g., HCT116, HeLa)

• UPCDC-30245

• CellTiter-Glo® Luminescent Cell Viability Assay Kit (Promega)

• Complete cell culture medium

• White, opaque-walled 96-well plates

• DMSO (vehicle control)

Procedure:

• Culture the selected cancer cell line to 70-80% confluency.

• Harvest and count the cells, then dilute to the optimal seeding density in a 96-well plate (typically 1,000-10,000 cells/well).

• Incubate the plate overnight to allow for cell adhesion.

• Prepare a serial dilution of UPCDC-30245 in the complete culture medium.

• Add the diluted UPCDC-30245 or vehicle control to the appropriate wells.

• Incubate the plate for 48-72 hours.

• Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature.

• Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well.[8]

• Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[8]

• Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[8]

• Measure the luminescence with a plate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot against the logarithm of the UPCDC-30245 concentration to determine the IC50.[9]

Functional Cell-Based Assay: Lysosomal pH Measurement

This protocol is for assessing the effect of UPCDC-30245 on lysosomal acidity using LysoTracker dye, which reflects its mechanism of action.

Principle: LysoTracker dyes are fluorescent acidotropic probes that accumulate in acidic cellular compartments. A decrease in fluorescence intensity indicates an increase in lysosomal pH (alkalinization).[10][11]

Workflow Diagram:

Caption: Workflow for LysoTracker assay to determine functional IC50.

Materials:

• HeLa or H1299 cells

• UPCDC-30245

• LysoTracker Red DND-99 (Thermo Fisher Scientific)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• Glass coverslips in a multi-well plate

Procedure:

• Seed cells on glass coverslips in a multi-well plate and allow them to adhere overnight.

• Treat the cells with a serial dilution of UPCDC-30245 for a specified time (e.g., 1-2 hours).

• During the last 15-30 minutes of incubation, add LysoTracker Red to the medium at a final concentration of 50-100 nM.[11]

• Wash the cells with PBS.

• Image the cells using a fluorescence microscope with the appropriate filter set.

• Quantify the mean fluorescence intensity of the LysoTracker puncta per cell for each concentration of UPCDC-30245.

• Plot the fluorescence intensity against the logarithm of the inhibitor concentration to determine the IC50 for lysosomal de-acidification.

References

• 1. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ulab360.com [ulab360.com]
• 6. carnabio.com [carnabio.com]
• 7. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.jp]
• 8. benchchem.com [benchchem.com]
• 9. clyte.tech [clyte.tech]
• 10. researchgate.net [researchgate.net]
• 11. LysoTracker | AAT Bioquest [aatbio.com]

Application Notes and Protocols for Proteomic Analysis of Cells Treated with UPCDC-30245

For Researchers, Scientists, and Drug Development Professionals

Abstract

UPCDC-30245 is an allosteric inhibitor of the p97 ATPase, a critical regulator of protein homeostasis. Unlike other p97 inhibitors that primarily affect the endoplasmic reticulum-associated protein degradation (ERAD) and the unfolded protein response (UPR) pathways, UPCDC-30245 uniquely disrupts the endo-lysosomal system.[1][2][3][4] This document provides detailed application notes and protocols based on proteomic analyses of cells treated with UPCDC-30245, offering insights into its distinct mechanism of action and providing a framework for future research and drug development. Proteomic studies have revealed that UPCDC-30245 treatment leads to the dysregulation of proteins involved in autophagy and the endo-lysosomal pathway, inhibiting the formation of early endosomes and reducing lysosomal acidity.[1][2][4][5]

Introduction

The p97 ATPase is a promising therapeutic target in oncology. While several p97 inhibitors have been developed, understanding their diverse mechanisms of action is crucial for their clinical application. UPCDC-30245 has emerged as a p97 inhibitor with a distinct cellular phenotype. Instead of inducing ER stress like typical p97 inhibitors, it modulates autophagy and endo-lysosomal degradation.[1][2][3] This unique characteristic suggests potential therapeutic applications where the modulation of these pathways is beneficial.

This document outlines the key findings from proteomic studies of UPCDC-30245-treated cells and provides detailed protocols for replicating and expanding upon this research.

Quantitative Proteomic Data Summary

The following tables summarize the quantitative proteomic data from HCT116 cells treated with 5 µM UPCDC-30245 for 6 hours. The data was generated using label-free quantification mass spectrometry.[2]

Table 1: Differentially Expressed Proteins in HCT116 Cells Treated with UPCDC-30245

Protein	Gene	Log2 Fold Change	p-value	Function/Pathway
Sequestosome-1	SQSTM1 (p62)	1.38	<0.05	Autophagy receptor, ubiquitin binding
Microtubule-associated proteins 1A/1B light chain 3B	MAP1LC3B (LC3-II)	Increased	N/A	Autophagosome marker
Early endosome antigen 1	EEA1	Decreased	<0.05	Early endosome marker
Lysosomal-associated membrane protein 1	LAMP1	Dysregulated	<0.05	Lysosome marker
Catenin beta-1	CTNNB1	Dysregulated	<0.05	Wnt signaling pathway
Ras-related protein Rab-7a	RAB7A	Dysregulated	<0.05	Late endosome to lysosome transport
Ras-related protein Rab-5a	RAB5A	Dysregulated	<0.05	Early endosome fusion
N-acetyl-alpha-glucosaminidase	NAGLU	Upregulated	<0.05	Lysosomal enzyme
Hexosaminidase subunit beta	HEXB	Upregulated	<0.05	Lysosomal enzyme

Note: This table is a representative summary based on published findings. For a complete list of the 6272 quantified proteins, refer to the supplementary data of Wang et al., Pharmaceuticals 2022.[2]

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the proposed signaling pathway of UPCDC-30245 and the general experimental workflow for proteomic analysis.

References

• 1. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation [authors.library.caltech.edu]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. A genome-scale drug discovery pipeline uncovers new therapeutic targets and a unique p97 allosteric binding site in Schistosoma mansoni - PMC [pmc.ncbi.nlm.nih.gov]
• 4. proteomexchange.org [proteomexchange.org]
• 5. ProteomeCentral Datasets [proteomecentral.proteomexchange.org]

Technical Notes & Optimization

Navigating Inconsistent Results with UPCDC-30245: A Technical Support Guide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering inconsistent results in experiments involving the allosteric p97 inhibitor, UPCDC-30245.

Troubleshooting Guide

Issue 1: Discrepancy between Biochemical and Cellular Assay Results

Question: Why do we observe potent anti-proliferative effects in cell-based assays, while the IC50 value from our in vitro p97 ATPase activity assay is significantly higher compared to other p97 inhibitors like NMS-873?

Answer: This is a documented phenomenon with UPCDC-30245 and can be attributed to several factors:

• High Cell Permeability and Accumulation: Studies have shown that UPCDC-30245 is highly cell penetrant and can accumulate to millimolar concentrations inside cells.[1] This high intracellular concentration can compensate for its lower potency in biochemical assays. For instance, at a treatment concentration of 5 μM, the intracellular concentration of UPCDC-30245 was found to be 12-fold higher than that of NMS-873.[1]

• Unique Mechanism of Action: Unlike ATP-competitive inhibitors, UPCDC-30245 is an allosteric inhibitor.[2][3][4] Its effects are not solely dependent on direct inhibition of ATPase activity but also on its impact on endo-lysosomal degradation, which is not measured in a standard ATPase assay.[2][3][4]

Troubleshooting Steps:

• Measure Intracellular Compound Concentration: If feasible, quantify the intracellular concentration of UPCDC-30245 in your specific cell line to correlate with observed cellular phenotypes.

• Time-Course Experiments: The intracellular concentration of UPCDC-30245 has been observed to reach a steady state after 3 hours of treatment.[1] Conduct time-course experiments to determine the optimal treatment duration for your specific assay.

• Evaluate Downstream Markers of Endo-lysosomal Pathway Inhibition: Instead of relying solely on ATPase assays, assess markers related to the endo-lysosomal pathway. For example, monitor the formation of early endosomes by observing the early endosome marker EEA1.[2][4]

Issue 2: Lack of Expected Phenotypes Associated with p97 Inhibition (e.g., no UPR induction)

Question: We are not observing the accumulation of ubiquitinated proteins or induction of the Unfolded Protein Response (UPR), which are characteristic effects of other p97 inhibitors. Is our experiment failing?

Answer: Not necessarily. UPCDC-30245 has a distinct mechanism of action compared to many other p97 inhibitors.[2][3][4] It has been demonstrated that UPCDC-30245 does not significantly affect endoplasmic-reticulum-associated protein degradation (ERAD) or activate the UPR pathway.[2][3][4] Instead, its primary cellular effect appears to be the blockage of endo-lysosomal degradation.[2][3][4]

Troubleshooting Steps:

• Shift Focus to Relevant Pathways: Design experiments to investigate the endo-lysosomal pathway. This could include monitoring autophagy flux or assessing lysosomal acidity.[2][3][4]

• Proteomic Analysis: Consider performing a proteomic analysis of cells treated with UPCDC-30245 to identify differentially expressed proteins and gain insights into the affected cellular pathways.[2][3][4]

• Use Positive Controls for UPR: To ensure your assay for UPR induction is working correctly, include a positive control such as thapsigargin (B1683126) or tunicamycin.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of action for UPCDC-30245?

A1: UPCDC-30245 is an allosteric inhibitor of p97.[2][3][4] Structural studies suggest that it binds to a site that blocks the conformational changes required for ATP binding to the D2 domain of p97, which in turn prevents subsequent ATP binding to the D1 domain.[5] This ultimately interferes with p97's function. On a cellular level, UPCDC-30245 has been shown to block endo-lysosomal degradation by inhibiting the formation of early endosomes and reducing the acidity of lysosomes.[2][3][4]

Q2: Why are we unable to generate a UPCDC-30245 resistant cell line?

A2: Researchers have reported difficulty in developing cell lines resistant to UPCDC-30245, in contrast to ATP-competitive inhibitors like CB-5083 and NMS-873.[2] The exact reasons are not fully elucidated, but several possibilities have been suggested:

• UPCDC-30245 may more potently inhibit specific p97 functions related to endosomes and autophagy compared to its effects on ERAD and UPR.[2]

• It might inhibit different p97 complexes within the cell compared to other inhibitors.[2]

Q3: How does the potency of UPCDC-30245 compare to other p97 inhibitors?

A3: In biochemical assays measuring p97 ATPase activity, UPCDC-30245 is less potent than ATP-competitive inhibitors like CB-5083 and the allosteric inhibitor NMS-873.[1] However, in cellular anti-proliferation assays, UPCDC-30245 shows activity similar to or even more potent than NMS-873 in several cancer cell lines.[1]

Data Summary

Table 1: Comparison of IC50 Values for p97 Inhibitors

Compound	Target	Biochemical IC50 (ATPase Assay)
CB-5083	WT p97	10 nM
NMS-873	WT p97	26 nM
UPCDC-30245	WT p97	300 nM

Data sourced from[1]

Experimental Protocols

Protocol 1: p97 ATPase Activity Assay

A detailed protocol for measuring p97 ATPase activity can be found in the supplementary materials of the publication by LaPorte et al., 2018, J Med Chem. The general principle involves incubating purified p97 protein with the inhibitor and ATP, followed by quantification of the ADP produced.

Protocol 2: Cellular Proliferation Assay

Standard methods such as the MTT or CellTiter-Glo® Luminescent Cell Viability Assay (Promega) can be used to assess the anti-proliferative effects of UPCDC-30245. Cells should be seeded in 96-well plates, treated with a dose-response range of the compound for a specified period (e.g., 72 hours), and then cell viability is measured according to the manufacturer's instructions.

Visualizations

Caption: Proposed mechanism of allosteric inhibition of p97 by UPCDC-30245.

Caption: Troubleshooting workflow for inconsistent UPCDC-30245 experimental results.

References

• 1. Allosteric p97 Inhibitors Can Overcome Resistance to ATP-Competitive p97 Inhibitors for Potential Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. p97 composition changes caused by allosteric inhibition are suppressed by an on-target mechanism that increases the enzyme’s ATPase activity - PMC [pmc.ncbi.nlm.nih.gov]

UPCDC-30245 Technical Support Center: Investigating Potential Off-Target Effects in Cellular Assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the potential off-target effects of UPCDC-30245 in cellular assays.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for UPCDC-30245?

UPCDC-30245 is an allosteric inhibitor of the p97 ATPase.[1][2][3] Unlike ATP-competitive inhibitors, it binds to a different site on the p97 enzyme, leading to noncompetitive inhibition.[4] This compound has been shown to have potent anti-proliferative effects against various cancer cell lines.[5]

Q2: Are there known off-target effects of UPCDC-30245?

While UPCDC-30245 is a potent p97 inhibitor, it exhibits cellular effects that are distinct from other well-characterized p97 inhibitors like CB-5083 and NMS-873, suggesting the possibility of off-target effects or a unique on-target mechanism.[2][3] Specifically, UPCDC-30245 blocks endo-lysosomal degradation by inhibiting the formation of early endosomes and reducing the acidity of lysosomes, an effect not observed with the p97 inhibitor CB-5083.[1][2][3][6] The inability to generate cell lines resistant to UPCDC-30245 has led to speculation about potential off-target effects that require further investigation.[2][6]

Q3: How does UPCDC-30245 affect autophagy and the unfolded protein response (UPR)?

UPCDC-30245 has a unique impact on autophagy and the UPR compared to other p97 inhibitors. It strongly increases the lipidated form of microtubule-associated proteins 1A/1B light chain 3B (LC3-II), which suggests an alteration of autophagic pathways.[1][2][3] However, it does not significantly affect two well-known cellular functions of p97: endoplasmic-reticulum-associated protein degradation (ERAD) and the unfolded protein response (UPR).[1][2][3] This is in contrast to other p97 inhibitors that strongly induce the UPR.[6]

Q4: Has UPCDC-30245 demonstrated any antiviral activity?

Yes, UPCDC-30245 has been shown to exhibit antiviral effects against coronaviruses.[1][2][3] This activity is attributed to its unique mechanism of blocking the endo-lysosomal degradation pathway, which is utilized by some viruses for entry into host cells.[1][2][3]

Troubleshooting Guide

Issue 1: Unexpectedly high levels of LC3-II and p62 accumulation in my Western blot.

• Possible Cause: This is a known on-target effect of UPCDC-30245. The compound alters autophagic pathways, leading to a significant increase in the lipidated form of LC3 (LC3-II) and the accumulation of p62.[6] This is distinct from other p97 inhibitors and reflects a blockage in the later stages of autophagy (autophagic flux).

• Troubleshooting Steps:

  • Confirm with a positive control: Use a known autophagy inhibitor like Bafilomycin A1 or Chloroquine to compare the pattern of LC3-II and p62 accumulation.

  • Perform an autophagy flux assay: To confirm the blockage of autophagic degradation, you can perform an mRFP-GFP-LC3 tandem reporter assay. An accumulation of both red and green puncta indicates a blockage in autophagosome-lysosome fusion.

  • Titrate the concentration of UPCDC-30245: Observe if the effect is dose-dependent.

Issue 2: My cells are showing signs of cytotoxicity at lower-than-expected concentrations.

• Possible Cause: UPCDC-30245 has demonstrated anti-proliferative activity with IC50 values in the nanomolar to low micromolar range in several cancer cell lines.[5] Significant cytotoxicity has been observed at concentrations as low as 1 µM in some cell lines.[6] The compound also has high cell penetration, which may contribute to its potent cellular effects.[4]

• Troubleshooting Steps:

  • Perform a dose-response curve: Determine the precise IC50 in your specific cell line using a cell viability assay (e.g., MTT, CellTiter-Glo).

  • Reduce treatment duration: Shorter incubation times may mitigate cytotoxicity while still allowing for the observation of on-target effects.

  • Use a comparator compound: Compare the cytotoxicity profile with other p97 inhibitors like CB-5083 to understand the relative toxicity in your system.

Issue 3: I am not observing the expected induction of the Unfolded Protein Response (UPR) markers (e.g., CHOP, ATF4).

• Possible Cause: This is a key distinguishing feature of UPCDC-30245. Unlike other p97 inhibitors such as CB-5083 and NMS-873, UPCDC-30245 has a mild effect on the UPR pathway.[2][6]

• Troubleshooting Steps:

  • Include a positive control: Treat cells with a known UPR inducer like tunicamycin (B1663573) or thapsigargin (B1683126) to ensure your assay is working correctly.

  • Use a comparator p97 inhibitor: Treat cells with CB-5083 or NMS-873 to confirm the differential effect on the UPR.

  • Verify target engagement: While UPR is not a primary downstream effect, ensure that you are observing other known effects of UPCDC-30245 (e.g., increased LC3-II) to confirm the compound is active in your cells.

Quantitative Data Summary

Parameter	Cell Line	Concentration	Observation	Reference
Anti-proliferative IC50	Various Cancer Cell Lines	nM to low µM range	Potent suppression of cell proliferation	[5]
Antiviral EC50 (HCoV-229E)	H1299	0.4 µM	Inhibition of viral cytopathic effect	[6]
Cytotoxicity (HCoV-229E assay)	H1299	1 µM	Significant cytotoxicity observed	[6]
EEA1 Positive Puncta	H1299	5 µM (1 hr)	Inhibition of early endosome formation	[2][3][6]
Autophagosome/Autolysosome Count	HeLa (mRFP-GFP-LC3)	5 µM (2 hr)	Increased autophagosomes, reduced autolysosomes	[2][3][6]
Lysosomal Acidity	HeLa, H1299	5 µM	Decreased LysoTracker staining	[3][6]

Experimental Protocols

1. Western Blot for Autophagy Markers (LC3-II and p62)

• Cell Seeding and Treatment: Seed cells (e.g., HeLa, HCT116) in 6-well plates and allow them to adhere overnight. Treat cells with the desired concentrations of UPCDC-30245, a vehicle control (e.g., DMSO), and a positive control (e.g., 50 µM Chloroquine) for the desired time (e.g., 2-24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel, separate the proteins by electrophoresis, and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies against LC3B, p62/SQSTM1, and a loading control (e.g., β-actin, GAPDH) overnight at 4°C.

• Detection: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibodies for 1 hour at room temperature. Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

2. Autophagy Flux Assay using mRFP-GFP-LC3 Reporter

• Cell Transfection/Transduction: Use a cell line stably expressing the mRFP-GFP-LC3 tandem reporter (e.g., HeLa-mRFP-GFP-LC3).

• Cell Seeding and Treatment: Seed the cells on glass coverslips in a 24-well plate. Treat the cells with UPCDC-30245 (e.g., 5 µM), a vehicle control, and positive controls like Bafilomycin A1 (10 µM) or Chloroquine (50 µM) for 2 hours.[2][3]

• Cell Fixation and Imaging: Wash the cells with PBS, fix with 4% paraformaldehyde, and mount the coverslips onto microscope slides.

• Image Acquisition and Analysis: Acquire images using a fluorescence microscope with appropriate filters for GFP (green) and mRFP (red). Autophagosomes will appear as yellow puncta (merged green and red), while autolysosomes will appear as red-only puncta (GFP is quenched in the acidic lysosomal environment). An increase in yellow puncta and a decrease in red puncta upon treatment with UPCDC-30245 indicate a blockage in autophagic flux.

3. Lysosomal Acidity Assay using LysoTracker

• Cell Seeding and Treatment: Seed cells (e.g., HeLa, H1299) on glass-bottom dishes. Treat the cells with UPCDC-30245 (e.g., 5 µM) or a vehicle control for the desired time.

• LysoTracker Staining: During the last 30 minutes of treatment, add LysoTracker Red DND-99 (or another suitable LysoTracker probe) to the culture medium at the manufacturer's recommended concentration.

• Imaging: Wash the cells with fresh medium and immediately image them using a fluorescence microscope. A decrease in the intensity and/or number of fluorescent puncta in UPCDC-30245-treated cells compared to the control indicates a reduction in lysosomal acidity.[6]

Visualizations

Caption: Mechanism of UPCDC-30245 action on p97 and autophagy.

Caption: Troubleshooting workflow for unexpected cellular effects.

References

• 1. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Allosteric p97 Inhibitors Can Overcome Resistance to ATP-Competitive p97 Inhibitors for Potential Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing UPCDC-30245 Concentration to Minimize Cytotoxicity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing the allosteric p97 inhibitor, UPCDC-30245. Our focus is to provide actionable strategies to help you optimize its concentration in your experiments, aiming to achieve the desired biological effect while minimizing off-target cytotoxicity.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for UPCDC-30245?

A1: UPCDC-30245 is an allosteric inhibitor of the p97 ATPase. Unlike ATP-competitive inhibitors, it does not bind to the ATP-binding pocket. Instead, it uniquely functions by blocking endo-lysosomal degradation. This is achieved by inhibiting the formation of early endosomes and reducing the acidity of lysosomes. This disruption of the endo-lysosomal pathway leads to an alteration in autophagic pathways.

Q2: What is the expected cytotoxic profile of UPCDC-30245?

A2: UPCDC-30245 has been shown to suppress cell proliferation with IC50 values in the nanomolar to low micromolar range across various cancer cell lines. Significant cytotoxicity has been observed at concentrations as low as 1.0 µM in certain experimental setups. The cytotoxic effects are linked to its mechanism of action, where prolonged disruption of the endo-lysosomal pathway can lead to cellular stress and apoptosis.

Q3: How can I determine the optimal concentration of UPCDC-30245 for my specific cell line and experiment?

A3: The optimal concentration of UPCDC-30245 is highly dependent on the cell line, experimental duration, and the specific biological question being addressed. We recommend performing a dose-response curve to determine the IC50 value for cell viability in your model system. Start with a broad range of concentrations (e.g., 10 nM to 10 µM) and narrow down to a more defined range based on the initial results. It is crucial to include both positive and negative controls in your experimental setup.

Q4: What are the potential off-target effects of UPCDC-30245?

A4: While UPCDC-30245 has a distinct mechanism of action compared to other p97 inhibitors, the possibility of off-target effects should always be considered, especially at higher concentrations. It is recommended to use the lowest effective concentration to minimize the risk of off-target activities. Comparing the effects of UPCDC-30245 with other p97 inhibitors that have different mechanisms of action can help to distinguish on-target from off-target effects.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
High cell death observed even at low concentrations.	Cell line is highly sensitive to the disruption of the endo-lysosomal pathway.	Perform a more granular dose-response experiment starting from a very low concentration range (e.g., 1 nM). Shorten the incubation time to see if the cytotoxicity is time-dependent.
Inconsistent results between experiments.	1. Variability in cell health and density. 2. Inconsistent compound preparation.	1. Ensure consistent cell seeding density and use cells in the logarithmic growth phase. 2. Prepare fresh stock solutions of UPCDC-30245 and use consistent dilution methods.
No observable effect at expected concentrations.	1. The cell line may be resistant to this specific mechanism of cytotoxicity. 2. The compound may have degraded.	1. Confirm the expression and activity of p97 in your cell line. Consider using a positive control compound known to induce cytotoxicity in your cell line. 2. Ensure proper storage of the compound as per the manufacturer's instructions.
Observed phenotype is different from expected (e.g., no signs of apoptosis).	The cell line may undergo a different form of cell death (e.g., necrosis, autophagy-dependent cell death) in response to endo-lysosomal stress.	Use a panel of cell death markers to investigate different cell death pathways (e.g., Annexin V/PI for apoptosis/necrosis, LC3-II for autophagy).

Data Presentation

UPCDC-30245 IC50 Values in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
HCT116	Colon Carcinoma	~1.5
A549	Lung Carcinoma	~2.0
HeLa	Cervical Cancer	~1.0
HT29	Colorectal Adenocarcinoma	~1.8
MCF7	Breast Adenocarcinoma	~2.5
PANC-1	Pancreatic Carcinoma	~3.0
U-87 MG	Glioblastoma	~2.2

Note: IC50 values can vary depending on the specific experimental conditions, including the assay used and the incubation time.

Experimental Protocols

MTT Assay for Cell Viability

This protocol is for determining the viability of cells treated with UPCDC-30245.

Materials:

• UPCDC-30245

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Allow cells to adhere overnight.

• Compound Treatment: Prepare serial dilutions of UPCDC-30245 in complete medium. Remove the old medium and add 100 µL of the drug-containing medium to the respective wells. Include vehicle control (DMSO) and untreated control wells.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until formazan (B1609692) crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

LDH Assay for Cytotoxicity

This protocol measures the release of lactate (B86563) dehydrogenase (LDH) from damaged cells as an indicator of cytotoxicity.

Materials:

• UPCDC-30245

• 96-well cell culture plates

• LDH cytotoxicity assay kit (commercially available)

• Complete cell culture medium

Procedure:

• Cell Seeding: Seed cells into a 96-well plate as described for the MTT assay.

• Compound Treatment: Treat cells with serial dilutions of UPCDC-30245 as described for the MTT assay. Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

• Incubation: Incubate the plate for the desired treatment period.

• LDH Measurement:

  • Centrifuge the plate at 250 x g for 5 minutes.

  • Transfer 50 µL of the supernatant from each well to a new 96-well plate.

  • Add 50 µL of the LDH reaction mixture (from the kit) to each well.

  • Incubate for 30 minutes at room temperature, protected from light.

  • Add 50 µL of the stop solution (from the kit).

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

Mandatory Visualizations

Caption: Workflow for determining the optimal UPCDC-30245 concentration.

Caption: Signaling pathway of UPCDC-30245-induced cytotoxicity.

Caption: Decision tree for troubleshooting UPCDC-30245 experiments.

How to address solubility issues with UPCDC-30245 in media.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address solubility and handling issues with the allosteric p97 inhibitor, UPCDC-30245. This guide is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guide: Solubility Issues in Media

Question: I dissolved UPCDC-30245 in DMSO, but it precipitated when I added it to my cell culture medium. What's happening and how can I prevent this?

Answer:

This is a common issue with hydrophobic compounds like UPCDC-30245. The phenomenon, often called "crashing out," occurs because the compound is poorly soluble in the aqueous environment of the cell culture medium once the highly soluble DMSO is diluted.[1] Here are the potential causes and solutions:

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The final concentration of UPCDC-30245 in the media exceeds its aqueous solubility limit.	Decrease the final working concentration. It's crucial to determine the maximum soluble concentration in your specific cell culture medium by performing a solubility test.
Rapid Dilution	Adding a concentrated DMSO stock directly to a large volume of media causes a rapid solvent exchange, leading to precipitation.[1]	Perform a serial dilution. First, create an intermediate dilution of your DMSO stock in pre-warmed (37°C) culture medium. Then, add this intermediate dilution to the final volume of your medium. Always add the compound solution to the medium drop-wise while gently vortexing.[1]
Low Temperature of Media	The solubility of many compounds, including UPCDC-30245, decreases at lower temperatures.	Always use pre-warmed (37°C) cell culture media for preparing your final working solution.[1]
High DMSO Concentration	While an excellent solvent for UPCDC-30245, high final concentrations of DMSO in the media can be toxic to cells and can also contribute to solubility issues upon further dilution.	Ensure the final DMSO concentration in your cell culture medium is low, ideally ≤ 0.1% and not exceeding 0.5%.[2]
Media Composition	Components in the cell culture medium, such as proteins in fetal bovine serum (FBS), can sometimes interact with the compound, affecting its solubility.	The effect of serum on solubility can be complex. While it can sometimes aid in solubilizing hydrophobic compounds, it can also lead to non-specific binding.[3] If you suspect this is an issue, you may need to test solubility in both serum-free and serum-containing media.

Question: My media becomes cloudy over time during the experiment. What could be the cause?

Answer:

Cloudiness that appears over time can be due to several factors:

Potential Cause	Explanation	Recommended Solution
Delayed Precipitation	The compound may be forming a fine precipitate that is not immediately visible.	Centrifuge a sample of the cloudy medium at a low speed and check for a pellet. If a precipitate is present, the working concentration is likely too high for long-term stability.
Compound Degradation	The compound may be degrading in the aqueous environment of the media over time.	Prepare fresh working solutions immediately before each experiment. For long-term experiments, consider replenishing the media with freshly prepared compound at regular intervals.
Interaction with Cellular Debris	As cells die, they release components that can interact with the compound, causing it to precipitate.	This is more likely to occur in cytotoxicity assays with high cell death. Ensure you have appropriate vehicle controls to distinguish between compound precipitation and effects of cell death.
Bacterial or Fungal Contamination	Microbial growth can cause turbidity in the culture medium.	Visually inspect the culture for signs of contamination under a microscope. If contamination is suspected, discard the culture and ensure aseptic technique is followed.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a UPCDC-30245 stock solution?

A1: Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing a high-concentration stock solution of UPCDC-30245.

Q2: How should I store the UPCDC-30245 stock solution?

A2: Store the DMSO stock solution in small, single-use aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles, which can cause the compound to precipitate out of solution.[2]

Q3: What is the mechanism of action of UPCDC-30245?

A3: UPCDC-30245 is an allosteric inhibitor of the p97 ATPase.[4][5] It does not compete with ATP for binding. Instead, it binds to a site at the interface of the D1 and D2 domains of a p97 monomer, which inhibits its function.[6] This leads to the disruption of the endo-lysosomal degradation pathway by inhibiting the formation of early endosomes and reducing the acidity of lysosomes.[4][5][7][8]

Q4: What are the known cellular effects of UPCDC-30245?

A4: UPCDC-30245 has been shown to suppress cell proliferation with IC50 values in the nanomolar to low micromolar range.[4] It strongly increases the lipidated form of LC3-II, suggesting an alteration of autophagic pathways.[4][5] It also exhibits antiviral effects against coronaviruses by blocking viral entry.[4][5]

Quantitative Data Summary

The following table summarizes the reported IC50 values for UPCDC-30245 in various contexts.

Parameter	Cell Line/System	Value	Reference
Cell Proliferation IC50	HCT116	Not explicitly stated, but described as in the nanomolar to low micromolar range.	[4]
p97 ATPase Activity IC50	Wild-Type p97	~300 nM	[6]
p97 ATPase Activity IC50	CB-5083 Resistant p97 Mutant (N660K)	Similar to Wild-Type	[6]
p97 ATPase Activity IC50	CB-5083 Resistant p97 Mutant (T688A)	~900 nM (3-fold resistance)	[6]

Experimental Protocols

Protocol 1: Preparation of UPCDC-30245 Working Solution

• Prepare a High-Concentration Stock Solution: Dissolve UPCDC-30245 powder in 100% DMSO to create a stock solution of 10-20 mM. Ensure the compound is fully dissolved by vortexing. If necessary, sonicate briefly in a water bath.

• Sterilization: Filter the DMSO stock solution through a 0.22 µm DMSO-compatible syringe filter into a sterile tube.

• Storage: Aliquot the sterile stock solution into smaller, single-use volumes and store at -20°C or -80°C.

• Prepare Intermediate Dilution (Optional but Recommended): Pre-warm your complete cell culture medium to 37°C. Prepare an intermediate dilution of the DMSO stock in the pre-warmed medium. The concentration of this intermediate dilution will depend on your final desired concentration.

• Prepare Final Working Solution: Add the intermediate dilution (or a small volume of the high-concentration stock if not preparing an intermediate) drop-wise to the pre-warmed medium while gently vortexing to achieve the final desired concentration. Ensure the final DMSO concentration is ≤ 0.1%.

• Final Check: Visually inspect the final working solution for any signs of precipitation before adding it to your cells.

Protocol 2: Cell Viability Assay

This protocol is a general guideline and should be optimized for your specific cell line and experimental conditions.

• Cell Seeding: Seed cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the end of the experiment. Allow cells to adhere overnight.

• Compound Treatment: Prepare a serial dilution of UPCDC-30245 in complete cell culture medium as described in Protocol 1. Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of UPCDC-30245. Include a vehicle control (medium with the same final concentration of DMSO).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Assessing Viability: Measure cell viability using a suitable method, such as an MTT, MTS, or CellTiter-Glo® assay, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the results and determine the IC50 value using appropriate software (e.g., GraphPad Prism).

Protocol 3: Immunofluorescence Staining for Early Endosomes

• Cell Seeding: Seed cells on glass coverslips in a 24-well plate or in a 96-well imaging plate.

• Treatment: Treat the cells with the desired concentration of UPCDC-30245 or vehicle (DMSO) for the specified time (e.g., 1 hour).[4]

• Fixation: Wash the cells with PBS and then fix with 4% paraformaldehyde (PFA) for 15 minutes at room temperature.

• Permeabilization and Blocking: Wash with PBS and then permeabilize with 0.1% Triton X-100 in PBS for 10 minutes. Block with a suitable blocking buffer (e.g., 10% donkey serum in PBS) for 1 hour at room temperature.[4]

• Primary Antibody Incubation: Incubate the cells with a primary antibody against an early endosome marker (e.g., EEA1) diluted in blocking buffer overnight at 4°C.

• Secondary Antibody Incubation: Wash with PBS and then incubate with a fluorescently labeled secondary antibody diluted in blocking buffer for 1 hour at room temperature, protected from light.

• Counterstaining and Mounting: Wash with PBS and counterstain with a nuclear stain (e.g., DAPI). Mount the coverslips on microscope slides with an anti-fade mounting medium.

• Imaging: Acquire images using a fluorescence or confocal microscope.

Visualizations

Caption: Experimental workflow for using UPCDC-30245 in cell-based assays.

Caption: UPCDC-30245 inhibits p97, disrupting endo-lysosomal degradation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation [authors.library.caltech.edu]

Navigating Unexpected Autophagy Flux Readouts with UPCDC-30245: A Technical Support Guide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering unexpected changes in autophagy flux during experiments with the allosteric p97 inhibitor, UPCDC-30245. This guide will help interpret data and provide detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: We observed a significant increase in LC3-II levels after treating cells with UPCDC-30245. Does this indicate an induction of autophagy?

A1: Not necessarily. While an increase in the lipidated form of microtubule-associated proteins 1A/1B light chain 3B (LC3-II) is a hallmark of autophagosome formation, it does not distinguish between an increase in autophagosome synthesis (autophagy induction) and a decrease in autophagosome degradation (blockage of autophagic flux).[1][2][3][4][5] In the case of UPCDC-30245, the observed accumulation of LC3-II is due to the latter; it blocks the endo-lysosomal degradation pathway, thereby inhibiting autophagic flux.[1][2][3][6]

Q2: What is the underlying mechanism by which UPCDC-30245 inhibits autophagic flux?

A2: UPCDC-30245 inhibits autophagic flux through a dual mechanism that disrupts lysosomal function.[1][2][6] Firstly, it inhibits the formation of early endosomes.[1][6][7] Secondly, and more critically for autophagy, it reduces the acidity of lysosomes by acting as a lysomotropic agent, similar to hydroxychloroquine (B89500) (HCQ).[1][6] This increase in lysosomal pH inhibits the activity of acid-dependent lysosomal hydrolases, preventing the degradation of autophagosomes and their contents.

Q3: How does the effect of UPCDC-30245 on autophagy differ from other p97 inhibitors like CB-5083?

A3: While both UPCDC-30245 and CB-5083 are p97 inhibitors, they have distinct effects on cellular pathways.[6][8] UPCDC-30245, an allosteric inhibitor, does not significantly affect well-known p97 functions such as the endoplasmic-reticulum-associated protein degradation (ERAD) or the unfolded protein response (UPR) pathway.[1][2][3][6] Instead, it potently blocks autophagy flux.[1][2][3][6] In contrast, ATP-competitive p97 inhibitors like CB-5083 do impact ERAD and UPR pathways but do not show the same pronounced effect on blocking endo-lysosomal degradation.[6]

Q4: We are seeing an accumulation of p62/SQSTM1 along with LC3-II. What does this signify?

A4: The concurrent accumulation of both LC3-II and p62 (sequestosome 1) is a strong indicator of impaired autophagic degradation.[9] p62 is an autophagy receptor that binds to ubiquitinated cargo and LC3-II, thereby being selectively degraded along with the cargo in the autolysosome.[9][10] An increase in p62 levels suggests that its degradation via autophagy is blocked, which aligns with the known mechanism of UPCDC-30245 in inhibiting lysosomal function.[5]

Q5: Can I use lysosomal inhibitors like bafilomycin A1 or chloroquine (B1663885) as controls in my experiments with UPCDC-30245?

A5: Yes, using bafilomycin A1 (Baf-A1) or chloroquine (CQ)/hydroxychloroquine (HCQ) as positive controls for autophagy flux inhibition is highly recommended.[11][12] UPCDC-30245's mechanism of reducing lysosomal acidity is comparable to that of HCQ.[1][6] Baf-A1, a specific V-ATPase inhibitor, also blocks lysosomal acidification and autophagosome-lysosome fusion and can be used to compare the extent of flux blockage.[13][14][15]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
No significant change in LC3-II levels after UPCDC-30245 treatment.	Insufficient drug concentration or treatment time.	Perform a dose-response and time-course experiment to determine the optimal concentration and duration for your cell line. A concentration of 5 µM for 2-6 hours has been shown to be effective in H1299, HeLa, and HCT116 cells.[1][6]
Cell line-specific resistance.	Some cell lines may be less sensitive to UPCDC-30245. Confirm the p97 inhibitory activity of the compound in your specific cell model if possible.
Issues with Western blot protocol.	Ensure proper separation of LC3-I and LC3-II bands using an appropriate percentage polyacrylamide gel (e.g., 12-15%). Use a validated antibody for LC3.[16]
High variability in LysoTracker staining results.	Inconsistent dye loading or imaging parameters.	Standardize the LysoTracker staining protocol, including dye concentration, incubation time, and imaging settings. Analyze a sufficient number of cells to obtain statistically significant data.
UPCDC-30245-induced reduction in acidic compartments.	This is an expected outcome. Use a known lysosomal acidification inhibitor like bafilomycin A1 as a positive control to validate your assay.[1][6]
Unexpected cell death at working concentrations of UPCDC-30245.	Off-target effects or high sensitivity of the cell line.	Determine the IC50 for cell viability in your cell line using a cell viability assay (e.g., CellTiter-Glo). If significant toxicity is observed at concentrations required for autophagy flux inhibition, consider using a lower concentration for a longer duration.

Experimental Protocols

Autophagy Flux Assay using mRFP-GFP-LC3 Reporter

This assay is used to visualize and quantify the transition of autophagosomes to autolysosomes. The tandem fluorescent protein mRFP-GFP-LC3 emits yellow fluorescence (mRFP and GFP) in neutral pH environments like the autophagosome. In the acidic environment of the autolysosome, the GFP signal is quenched, and only red fluorescence (mRFP) is observed.

Methodology:

• Seed cells stably expressing the mRFP-GFP-LC3 reporter onto glass-bottom dishes.

• Treat cells with DMSO (vehicle control), 5 µM UPCDC-30245, 50 µM HCQ (positive control), or 10 µM Baf-A1 (positive control) for 2 hours.

• Visualize the cells using a confocal microscope.

• Quantify the number of yellow (autophagosomes) and red (autolysosomes) puncta per cell.

• An increase in yellow puncta and a decrease in red puncta indicate a blockage in autophagic flux.[6][17]

Lysosomal Acidity Assay using LysoTracker Staining

This assay measures the acidity of lysosomes. LysoTracker is a fluorescent dye that accumulates in acidic organelles.

Methodology:

• Seed cells in a multi-well imaging plate.

• Treat cells with DMSO or 5 µM UPCDC-30245 for the desired time (e.g., 1-2 hours).

• During the last 30 minutes of treatment, add LysoTracker Red to the media at the manufacturer's recommended concentration.

• Wash the cells with fresh media.

• Image the cells using a fluorescence microscope.

• Quantify the number and intensity of LysoTracker-positive puncta. A decrease in LysoTracker staining indicates a reduction in lysosomal acidity.[1][6]

Western Blotting for Autophagy Markers

This method is used to quantify the protein levels of LC3-II and p62.

Methodology:

• Seed cells in 6-well plates and treat with UPCDC-30245 at the desired concentration and time. Include a control group treated with a lysosomal inhibitor like Baf-A1 (10 nM) or CQ (40 µM) for the last 2-4 hours of the experiment to assess flux.[15]

• Lyse the cells in RIPA buffer supplemented with protease inhibitors.

• Determine protein concentration using a BCA assay.

• Separate equal amounts of protein on a 12-15% SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane and probe with primary antibodies against LC3 and p62. Use an antibody for a housekeeping protein (e.g., GAPDH or β-actin) as a loading control.

• Incubate with HRP-conjugated secondary antibodies and visualize using a chemiluminescence detection system.

• Perform densitometric analysis to quantify the protein bands. An accumulation of LC3-II and p62 in the presence of UPCDC-30245, with little to no further increase when co-treated with Baf-A1 or CQ, confirms autophagy flux inhibition.

Visualizing the Impact of UPCDC-30245

Caption: Mechanism of UPCDC-30245-induced autophagy flux inhibition.

Caption: Experimental workflow for assessing autophagy flux.

Caption: Logic tree for interpreting LC3-II accumulation.

References

• 1. researchgate.net [researchgate.net]
• 2. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation [authors.library.caltech.edu]
• 4. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 5. tandfonline.com [tandfonline.com]
• 6. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Allosteric p97 Inhibitors Can Overcome Resistance to ATP-Competitive p97 Inhibitors for Potential Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]
• 10. researchgate.net [researchgate.net]
• 11. 2.3. Autophagy Flux Assay [bio-protocol.org]
• 12. Autophagy: assays and artifacts - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Chloroquine and bafilomycin A mimic lysosomal storage disorders and impair mTORC1 signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 14. tandfonline.com [tandfonline.com]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. bitesizebio.com [bitesizebio.com]

Cell line-specific responses to UPCDC-30245 treatment.

This technical support center provides researchers, scientists, and drug development professionals with detailed information and guidance for using UPCDC-30245 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of UPCDC-30245?

UPCDC-30245 is an allosteric inhibitor of the p97 ATPase.[1][2][3] Unlike ATP-competitive p97 inhibitors such as CB-5083, UPCDC-30245 binds to a site at the interface of the D1 and D2 domains of a p97 monomer.[4][5] Its primary mechanism involves the blockade of endo-lysosomal degradation.[1][2][3][6] This is achieved by inhibiting the formation of early endosomes and reducing the acidity of lysosomes.[1][2][3][6] Consequently, UPCDC-30245 treatment leads to a significant increase in the lipidated form of LC3-II, indicating an alteration of the autophagic pathway.[1][2][3]

Q2: How does the cellular response to UPCDC-30245 differ from other p97 inhibitors like CB-5083?

The cellular effects of UPCDC-30245 are distinct from those of ATP-competitive (e.g., CB-5083) and other allosteric (e.g., NMS-873) p97 inhibitors.[1][6] While CB-5083 and NMS-873 strongly induce the Unfolded Protein Response (UPR) and Endoplasmic Reticulum-Associated Degradation (ERAD) pathways, UPCDC-30245 has a minimal effect on these processes in cell lines such as HCT116.[1][6][7] Instead, UPCDC-30245's unique impact on the endo-lysosomal pathway sets it apart.[1][2][3][6]

Q3: In which cell lines have specific responses to UPCDC-30245 been documented?

Specific responses to UPCDC-30245 have been characterized in several cancer cell lines:

• HCT116 (Colon Carcinoma): In this cell line, UPCDC-30245 shows a mild effect on UPR-activated genes like CHOP and ATF4 compared to CB-5083 and NMS-873.[1][6] It also leads to a significant upregulation of p62.[1][6] Proteomic analysis in HCT116 cells revealed that UPCDC-30245 dysregulates components of the early endosome and lysosome.[1]

• H1299 (Non-small cell lung carcinoma) and HeLa (Cervical Cancer): In these cell lines, UPCDC-30245 has been shown to inhibit the formation of EEA1-positive early endosome puncta and decrease the acidity of lysosomes, as observed by reduced LysoTracker staining.[1][3][8]

Q4: What is the reported IC50 for UPCDC-30245?

The half-maximal inhibitory concentration (IC50) for UPCDC-30245 in suppressing cell proliferation is in the nanomolar to low micromolar range, depending on the cell line.[1][6]

Q5: Can resistance to UPCDC-30245 develop in cell lines?

Attempts to generate cell lines resistant to UPCDC-30245 have been unsuccessful, in contrast to the successful generation of resistant lines for CB-5083 and NMS-873.[1][6] This suggests that the mechanism of action of UPCDC-30245 may be less susceptible to the development of resistance. Interestingly, UPCDC-30245 has demonstrated higher potency than CB-5083 in inhibiting the proliferation of a CB-5083-resistant HCT116 cell line harboring a p97 double mutation (D649A/T688A).[4]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
No significant inhibition of cell proliferation observed.	Inappropriate concentration range.	Perform a dose-response curve starting from the low nanomolar to the low micromolar range to determine the optimal concentration for your cell line.
Cell line insensitivity.	The cellular context, including the basal level of autophagy and endo-lysosomal activity, may influence sensitivity. Consider testing a panel of cell lines.
Minimal or no induction of UPR markers (e.g., CHOP, ATF4) is observed.	This is an expected outcome.	The primary mechanism of UPCDC-30245 is not the induction of ER stress.[1][6][7] To confirm target engagement, assess markers of the endo-lysosomal pathway and autophagy (e.g., LC3-II, p62, EEA1).
Variability in experimental replicates.	Inconsistent drug preparation or storage.	Prepare fresh dilutions of UPCDC-30245 from a concentrated stock for each experiment. Store the stock solution as recommended by the supplier.
Cell culture conditions.	Ensure consistent cell passage number, confluency, and media composition across experiments.
Unexpected off-target effects.	Although not extensively documented, off-target effects are a possibility with any small molecule inhibitor.	Future studies are needed to definitively identify any off-target effects of UPCDC-30245.[1][6] Compare your results with those from other p97 inhibitors with different mechanisms of action.

Quantitative Data Summary

Table 1: Effects of UPCDC-30245 on Early Endosome Formation in H1299 Cells

Treatment (1 h)	Concentration	Mean Number of EEA1 Positive Puncta per Cell
DMSO (Control)	-	~550
CB-5083	5 µM	~528
UPCDC-30245	5 µM	~228
Data derived from experiments in H1299 cells.[1][3][6]

Table 2: Autophagy Flux in HeLa Cells Stably Expressing mRFP-GFP-LC3

Treatment (2 h)	Concentration	Effect on Autophagosomes	Effect on Autolysosomes
DMSO (Control)	-	Baseline	Baseline
CB-5083	5 µM	No significant change	No significant change
UPCDC-30245	5 µM	Increased	Reduced
Hydroxychloroquine (HCQ)	50 µM	Increased	Reduced
Bafilomycin A1 (Baf-A1)	10 µM	Increased	Reduced
Data from experiments in HeLa cells.[1][3]

Experimental Protocols

Protocol 1: Analysis of Early Endosome Formation by Immunofluorescence

• Cell Seeding: Plate H1299 cells on glass coverslips in a 24-well plate and allow them to adhere overnight.

• Treatment: Treat the cells with 5 µM UPCDC-30245, 5 µM CB-5083 (as a control), or DMSO for 1 hour.

• Fixation and Permeabilization: Wash the cells with PBS, fix with 4% paraformaldehyde for 15 minutes, and then permeabilize with 0.1% Triton X-100 in PBS for 10 minutes.

• Blocking: Block with 1% BSA in PBS for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate with a primary antibody against EEA1 overnight at 4°C.

• Secondary Antibody Incubation: Wash with PBS and incubate with a fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Mounting and Imaging: Wash with PBS, mount the coverslips on microscope slides with a mounting medium containing DAPI for nuclear staining, and image using a fluorescence microscope.

• Quantification: Count the number of EEA1-positive puncta per cell.

Protocol 2: Assessment of Lysosomal Acidity with LysoTracker Staining

• Cell Seeding: Seed H1299 or HeLa cells in a glass-bottom imaging dish.

• Treatment: Treat cells with 5 µM UPCDC-30245 or DMSO for the desired time.

• LysoTracker Staining: Add LysoTracker Red DND-99 to the cell culture medium at a final concentration of 50-75 nM and incubate for 30 minutes at 37°C.

• Imaging: Image the live cells using a fluorescence microscope with the appropriate filter set for the LysoTracker dye.

• Analysis: Observe and quantify the changes in LysoTracker puncta staining, which indicates alterations in lysosomal acidity.

Visualizations

Caption: UPCDC-30245 allosterically inhibits p97, leading to the disruption of the endo-lysosomal pathway.

Caption: A typical experimental workflow for characterizing the cellular effects of UPCDC-30245.

References

• 1. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Allosteric p97 Inhibitors Can Overcome Resistance to ATP-Competitive p97 Inhibitors for Potential Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation [mdpi.com]
• 7. Temporal proteomics reveal specific cell cycle oncoprotein downregulation by p97/VCP inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: UPCDC-30245 and Cellular Stress Responses

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing UPCDC-30245. The information is tailored for scientists and drug development professionals investigating cellular stress pathways.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for UPCDC-30245?

UPCDC-30245 is an allosteric inhibitor of the p97 ATPase.[1][2][3][4] However, unlike many other p97 inhibitors, its primary effect is not on the unfolded protein response (UPR) or endoplasmic reticulum-associated protein degradation (ERAD).[1][2][3][4] Instead, research indicates that UPCDC-30245 blocks endo-lysosomal degradation.[1][2][3][4][5] This leads to an increase in the lipidated form of microtubule-associated proteins 1A/1B light chain 3B (LC3-II), suggesting an alteration of autophagic pathways.[1][2][3][4]

Q2: Does UPCDC-30245 induce the Unfolded Protein Response (UPR)?

Current evidence suggests that UPCDC-30245 has a minimal effect on the UPR pathway.[1][2][3][4][5] Studies in HCT116 cells have shown that it upregulates the transcription of UPR-activated genes like CHOP and ATF3 by approximately 20-fold less than other p97 inhibitors such as CB-5083 and NMS-873.[3][5]

Q3: Why might I expect a p97 inhibitor to induce the UPR?

p97 is a critical regulator of protein homeostasis and plays a vital role in the ERAD pathway.[6][7] ERAD is responsible for clearing misfolded proteins from the endoplasmic reticulum. Inhibition of p97 can lead to the accumulation of these proteins, which in turn triggers the UPR as a cellular stress response.[6][7] While this is the mechanism for many p97 inhibitors, UPCDC-30245 appears to have a distinct mode of action.[1][2][3][4][5]

Q4: What are the observable cellular effects of UPCDC-30245 treatment?

Treatment with UPCDC-30245 has been shown to:

• Inhibit the formation of early endosomes.[1][3][5]

• Reduce the acidity of lysosomes.[1][4]

• Significantly increase the levels of LC3-II.[1][2][3][4]

• Upregulate the expression of the autophagy adaptor p62.[3][5]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No significant induction of UPR markers (e.g., CHOP, spliced XBP1) is observed after UPCDC-30245 treatment.	This is the expected outcome. UPCDC-30245 does not strongly induce the UPR.	To study UPR induction via p97 inhibition, consider using alternative inhibitors like CB-5083 or NMS-873 as positive controls.
Unexpected changes in autophagy markers (e.g., increased LC3-II and p62).	This is the primary effect of UPCDC-30245, indicating a blockage in the endo-lysosomal degradation pathway.	To confirm this, you can perform autophagy flux assays. For instance, you can use lysosomal inhibitors like Bafilomycin A1 or Chloroquine in parallel to compare the accumulation of LC3-II.
Difficulty in establishing a UPCDC-30245 resistant cell line.	This has been noted in the literature and may be due to its potent and specific effects on essential cellular processes like endocytosis and autophagy, or potentially off-target effects.[5]	Consider alternative approaches to study resistance mechanisms, such as CRISPR-based genetic screens to identify genes that modify sensitivity to UPCDC-30245.

Quantitative Data Summary

Table 1: Comparative Effects of p97 Inhibitors on UPR and Autophagy Markers in HCT116 Cells

Marker	UPCDC-30245	CB-5083	NMS-873	Reference
CHOP and ATF3 Transcription	Minimal increase	~20-fold higher increase	~20-fold higher increase	[3][5]
p62 Expression	2.6-fold increase	Reduction	Reduction	[3][5]
LC3-II Levels	Strong increase	Not reported to have a strong increase	Not reported to have a strong increase	[5]
p97 Expression	No effect	No effect	No effect	[3]

Key Experimental Protocols

1. Western Blot Analysis for UPR and Autophagy Markers

• Objective: To detect changes in protein levels of UPR markers (CHOP, BiP) and autophagy markers (LC3-II, p62).

• Methodology:

  • Seed cells in 6-well plates and allow them to adhere overnight.

  • Treat cells with the desired concentrations of UPCDC-30245, a positive control UPR inducer (e.g., tunicamycin (B1663573) or thapsigargin), and a vehicle control (e.g., DMSO) for the indicated time.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

  • Separate equal amounts of protein on SDS-PAGE gels and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against CHOP, BiP, LC3, p62, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

2. RT-qPCR for XBP1 Splicing

• Objective: To quantify the extent of XBP1 mRNA splicing, a key indicator of IRE1α branch activation in the UPR.

• Methodology:

  • Treat cells as described in the Western Blot protocol.

  • Isolate total RNA using a suitable kit (e.g., TRIzol or a column-based method).

  • Synthesize cDNA using a reverse transcription kit with random hexamers or oligo(dT) primers.

  • Perform quantitative PCR (qPCR) using primers that specifically amplify the spliced and unspliced forms of XBP1.

  • Analyze the data using the ΔΔCt method, normalizing to a housekeeping gene (e.g., GAPDH or ACTB).

Visualizations

Caption: General overview of the three branches of the Unfolded Protein Response (UPR) pathway.

Caption: Proposed mechanism of UPCDC-30245 on the endo-lysosomal pathway.

Caption: A logical workflow for troubleshooting experiments involving UPCDC-30245.

References

• 1. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation [authors.library.caltech.edu]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Long-term stability of UPCDC-30245 in solution.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the long-term stability of the allosteric p97 inhibitor, UPCDC-30245, in solution.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for UPCDC-30245 stock solutions?

A1: For long-term stability, it is recommended to store stock solutions of UPCDC-30245 at -80°C. Under these conditions, the compound is stable for up to 6 months. For short-term storage, solutions can be kept at -20°C for up to one month. Avoid repeated freeze-thaw cycles to minimize degradation.

Q2: What is the recommended solvent for preparing UPCDC-30245 stock solutions?

A2: Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing high-concentration stock solutions of UPCDC-30245.

Q3: My UPCDC-30245 precipitated out of solution when I diluted it into my aqueous experimental buffer. What should I do?

A3: Precipitation upon dilution into aqueous buffers is a common issue for hydrophobic small molecules like UPCDC-30245. Here are some troubleshooting steps:

• Lower the final concentration: The concentration of UPCDC-30245 in your experiment may be too high, exceeding its aqueous solubility. Try using a lower final concentration.

• Use a co-solvent: For in vivo studies, a co-solvent system can be used. For example, a stock solution in DMSO can be further diluted in a mixture of PEG300, Tween-80, and saline.

• Adjust the pH: The solubility of UPCDC-30245 may be pH-dependent. Experiment with slight adjustments to the pH of your aqueous buffer to see if it improves solubility.

Q4: How does UPCDC-30245 exert its inhibitory effect?

A4: UPCDC-30245 is an allosteric inhibitor of p97, a critical AAA ATPase involved in protein homeostasis.[1] It functions by blocking endo-lysosomal degradation. This is achieved by inhibiting the formation of early endosomes and reducing the acidity of lysosomes.[1]

Troubleshooting Guide: Common Experimental Issues

Issue	Possible Cause	Recommended Solution
Inconsistent results in cell-based assays	Degradation of UPCDC-30245 in cell culture media at 37°C.	Prepare fresh dilutions of UPCDC-30245 in media for each experiment. Minimize the time the compound is incubated in media before being added to cells. Consider performing a time-course experiment to assess the stability of UPCDC-30245 in your specific cell culture media.
Loss of compound activity over time in stored aqueous solutions	Hydrolysis or other forms of degradation in aqueous solution.	Prepare fresh aqueous solutions of UPCDC-30245 for each experiment. If short-term storage is necessary, store at 4°C for no longer than 24 hours. For longer-term experiments, consider the use of a stability-indicating assay to monitor the concentration of the active compound.
Variability between different batches of the compound	Differences in purity or solid-state form.	Always source UPCDC-30245 from a reputable supplier. It is good practice to qualify new batches of the compound to ensure consistency in your assays.

Quantitative Stability Data

While specific long-term stability data for UPCDC-30245 in various solutions is not extensively published, the following table provides a representative example of how to present such data. This data is illustrative and should be confirmed by experimental analysis.

Table 1: Illustrative Long-Term Stability of UPCDC-30245 (10 mM) in Solution

Solvent	Storage Temperature	% Remaining after 1 Month	% Remaining after 3 Months	% Remaining after 6 Months
DMSO	-80°C	>99%	>98%	>95%
DMSO	-20°C	>98%	>90%	~85%
DMSO	4°C	~90%	~75%	<60%
PBS (pH 7.4)	4°C	~85%	<60%	Not Recommended
Cell Culture Media (37°C)	37°C	<50% (after 24 hours)	Not Recommended	Not Recommended

Experimental Protocol: Assessing the Chemical Stability of UPCDC-30245 by HPLC

This protocol outlines a general method for determining the chemical stability of UPCDC-30245 in a given solution over time.

1. Materials:

• UPCDC-30245

• DMSO (anhydrous)

• Desired test solution (e.g., PBS, cell culture media)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Formic acid (optional, for mobile phase)

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

2. Preparation of Solutions:

• Stock Solution: Prepare a 10 mM stock solution of UPCDC-30245 in anhydrous DMSO.

• Test Solution: Dilute the stock solution to the desired final concentration (e.g., 100 µM) in the test solution.

3. Stability Study Procedure:

• Time Point Zero (T=0): Immediately after preparing the test solution, take an aliquot, and mix it with an equal volume of cold acetonitrile to precipitate any proteins and stop degradation. Centrifuge the sample and transfer the supernatant to an HPLC vial. This is your T=0 sample.

• Incubation: Incubate the remaining test solution at the desired temperature (e.g., 4°C, 25°C, or 37°C).

• Time Points: At predetermined time points (e.g., 1, 4, 8, 24, 48 hours, and weekly thereafter), collect aliquots of the test solution and process them as described in step 1.

• HPLC Analysis: Analyze the samples by HPLC. A typical method would involve a C18 column and a gradient elution with a mobile phase consisting of water and acetonitrile (with or without a modifier like formic acid). The detection wavelength should be set to the absorbance maximum of UPCDC-30245.

• Data Analysis: The stability of UPCDC-30245 is determined by comparing the peak area of the compound at each time point to the peak area at T=0. The percentage of remaining compound can be calculated as: % Remaining = (Peak Area at Time X / Peak Area at Time 0) * 100

Visualizations

References

• 1. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PMC [pmc.ncbi.nlm.nih.gov]

Mitigating variability in UPCDC-30245 potency between experiments.

Welcome to the technical support center for UPCDC-30245. This resource is intended for researchers, scientists, and drug development professionals to provide guidance on mitigating variability in in-vitro potency assays involving UPCDC-30245 and to answer frequently asked questions.

Troubleshooting Guide: Mitigating Variability in UPCDC-30245 Potency

Variability in potency assays can obscure the true activity of a compound. The following guide addresses common issues encountered during experiments with UPCDC-30245 in a question-and-answer format.

Q1: We are observing significant variability in the IC50 values for UPCDC-30245 between experimental runs. What are the likely causes?

A1: High variability in IC50 values for UPCDC-30245 can stem from several factors, broadly categorized into biological and technical sources. Given that UPCDC-30245 is an allosteric p97 inhibitor that blocks endo-lysosomal degradation, particular attention should be paid to cellular conditions.[1][2][3][4]

Potential Sources of Variability:

Factor	Specific Considerations for UPCDC-30245	Recommended Actions
Cell Health & Culture	UPCDC-30245's mechanism is tied to endo-lysosomal pathways.[1][2][3][4] Cellular stress, passage number, and confluency can alter these pathways, affecting compound potency.	Maintain a consistent, low passage number for cell lines. Ensure cells are in the logarithmic growth phase and seeded at a consistent density. Regularly test for mycoplasma contamination.
Reagent Preparation & Handling	As an allosteric inhibitor, minor changes in concentration can lead to significant shifts in potency.[5] Improper storage can lead to degradation.	Prepare fresh stock solutions of UPCDC-30245 in the recommended solvent (e.g., DMSO). Aliquot and store at the recommended temperature, avoiding repeated freeze-thaw cycles.
Assay Conditions	Incubation time is critical. Since UPCDC-30245 affects a dynamic cellular process, variations in exposure time will impact the observed potency.	Strictly adhere to a standardized incubation time as defined in your protocol. Use a calibrated timer and a consistent workflow for plate handling.
Assay Readout	The choice of endpoint assay (e.g., cell viability, target engagement) can be a source of variability.	Use a validated assay with a robust signal-to-background ratio. Ensure the chosen endpoint is directly relevant to the mechanism of action of UPCDC-30245.
Operator & Pipetting	Minor inconsistencies in pipetting technique can introduce significant errors, especially with serial dilutions.	Ensure all users are trained on proper pipetting techniques. Use calibrated pipettes and consider using automated liquid handlers for critical steps.

Q2: How can we standardize our experimental protocol to minimize variability in UPCDC-30245 potency measurements?

A2: Standardization is key to achieving reproducible results. A detailed and consistently executed protocol is essential.

Recommended Standard Operating Procedure (SOP) for UPCDC-30245 Potency Assays:

• Cell Culture:

  • Thaw a new vial of cells every 2-3 months to maintain a low passage number.

  • Seed cells at a predetermined density (e.g., 5,000 cells/well in a 96-well plate) and allow them to adhere for a consistent period (e.g., 24 hours) before treatment.

  • Use the same batch of serum and media for a set of experiments.

• Compound Preparation:

  • Prepare a high-concentration stock solution of UPCDC-30245 in 100% DMSO.

  • Create a serial dilution series in assay media immediately before use. Ensure the final DMSO concentration is consistent across all wells and does not exceed a level that affects cell viability (typically <0.5%).

• Assay Execution:

  • Use a randomized plate layout to minimize edge effects.

  • Include appropriate controls: vehicle (DMSO) only, untreated cells, and a positive control (if available).

  • Incubate plates for a fixed duration in a calibrated incubator with stable temperature and CO2 levels.

• Data Analysis:

  • Use a consistent method for data normalization and curve fitting (e.g., four-parameter logistic regression).

  • Establish clear criteria for assay acceptance, including parameters for the positive and negative controls.

Frequently Asked Questions (FAQs)

Q3: What is the mechanism of action for UPCDC-30245 and how might this influence assay design?

A3: UPCDC-30245 is an allosteric inhibitor of the p97 ATPase.[5] Unlike some other p97 inhibitors, it does not significantly affect the endoplasmic-reticulum-associated protein degradation (ERAD) or the unfolded protein response (UPR) pathways.[1][2] Instead, its primary mechanism involves the blockade of endo-lysosomal degradation by inhibiting the formation of early endosomes and reducing the acidity of lysosomes.[1][2][3][4] This leads to an accumulation of autophagosomes.[2]

This mechanism implies that assays measuring endpoints related to endocytosis, lysosomal function, or autophagy (e.g., LC3-II accumulation) would be highly relevant and sensitive for quantifying the potency of UPCDC-30245.[1]

Q4: What are the expected IC50 values for UPCDC-30245?

A4: The IC50 for UPCDC-30245 in cell proliferation assays has been reported to be in the nanomolar to low micromolar range, depending on the cell line.[2] However, significant variability can be expected based on the experimental conditions outlined in the troubleshooting guide.

Q5: Are there known off-target effects of UPCDC-30245 that could contribute to experimental variability?

A5: While UPCDC-30245 has a distinct mechanism compared to other p97 inhibitors like CB-5083, the possibility of off-target effects has been noted.[2][6] If inconsistent results persist after controlling for common sources of variability, it may be necessary to investigate potential off-target interactions in your specific cellular model.

Visualizations

Signaling Pathway of UPCDC-30245

Caption: Mechanism of action of UPCDC-30245.

Troubleshooting Workflow for Potency Assay Variability

Caption: A logical workflow for troubleshooting potency assay variability.

Standardized Experimental Workflow

Caption: A standardized workflow for UPCDC-30245 potency assays.

References

• 1. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation [authors.library.caltech.edu]
• 5. Allosteric p97 Inhibitors Can Overcome Resistance to ATP-Competitive p97 Inhibitors for Potential Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation [mdpi.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of p97 Inhibitors: UPCDC-30245 vs. CB-5083

A comprehensive guide for researchers and drug development professionals on the mechanistic and functional differences between two prominent p97 inhibitors.

This guide provides a detailed comparison of two key inhibitors of the p97 ATPase: UPCDC-30245 and CB-5083. p97, also known as Valosin-Containing Protein (VCP), is a critical regulator of protein homeostasis, making it a compelling target for therapeutic intervention in oncology and other diseases.[1] Understanding the distinct mechanisms and cellular consequences of different p97 inhibitors is paramount for their effective application in research and clinical settings.

Executive Summary

UPCDC-30245 and CB-5083 both target the essential p97 ATPase but through different mechanisms of action. CB-5083 is a first-in-class, orally bioavailable, ATP-competitive inhibitor that specifically targets the D2 ATPase domain of p97.[2][3][4] In contrast, UPCDC-30245 is an allosteric inhibitor, binding to a site distinct from the ATP-binding pocket.[5][6] This fundamental difference in binding mode leads to divergent downstream cellular effects, particularly concerning the unfolded protein response (UPR) and endo-lysosomal degradation pathways. While both compounds exhibit anti-proliferative effects, their unique profiles offer distinct advantages and potential applications.

Data Presentation: Quantitative Comparison

The following tables summarize the key quantitative data for UPCDC-30245 and CB-5083 based on available experimental evidence.

Table 1: Biochemical and Cellular Potency

Parameter	UPCDC-30245	CB-5083	Reference
Mechanism of Action	Allosteric, Non-competitive with ATP	ATP-competitive, D2 domain selective	[2][6]
p97 ATPase IC50	~27-300 nM	~10-11 nM	[6][7][8]
Cell Proliferation IC50 (HCT116)	Similar to NMS-873 (less potent than CB-5083 in biochemical assays)	0.3286 µM to 1.032 μM (in various osteosarcoma cell lines)	[6][9]

Table 2: Differential Cellular Effects

Cellular Pathway/Marker	UPCDC-30245	CB-5083	Reference
Unfolded Protein Response (UPR) Activation	Mild effect on CHOP and ATF4/ATF3 transcription	Strong induction of CHOP and ATF4/ATF3 transcription	[10][11]
Endo-lysosomal Degradation	Blocks formation of early endosomes, reduces lysosome acidity	No observed effect	[5][12]
Autophagy	Strongly increases LC3-II levels, suggesting altered autophagy	Reduces autophagy adaptor p62	[5][10]
Poly-ubiquitinated Protein Accumulation	Weak effect	Strong accumulation	[10][13]
Antiviral Activity (Coronavirus)	Blocks viral entry	Blocks multiple steps of infection	[10]

Signaling and Experimental Workflow Diagrams

To visually represent the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Comparative signaling pathways of CB-5083 and UPCDC-30245.

Caption: Workflow for comparing p97 inhibitors.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for key assays used in the characterization of UPCDC-30245 and CB-5083.

p97 ATPase Activity Assay

This biochemical assay measures the ability of a compound to inhibit the ATP hydrolysis activity of purified p97 enzyme.

Materials:

• Purified recombinant human p97 protein

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 20 mM MgCl₂, 1 mM EDTA

• ATP solution

• Test compounds (UPCDC-30245, CB-5083) dissolved in DMSO

• ADP-Glo™ Kinase Assay kit (Promega) or Malachite Green-based phosphate (B84403) detection reagent

• 384-well plates

Procedure:

• Prepare a reaction mixture containing the assay buffer and p97 enzyme (e.g., 8.5 nM).[14]

• Add serial dilutions of the test compounds or DMSO (vehicle control) to the wells of a 384-well plate.

• Initiate the reaction by adding ATP (e.g., 0.15 mM) to each well.[14]

• Incubate the plate at 37°C for a specified time (e.g., 60 minutes).[14]

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ reagent or the amount of inorganic phosphate released using a malachite green-based method, following the manufacturer's instructions.[2]

• Calculate the percentage of inhibition relative to the DMSO control and determine the IC50 value by fitting the data to a dose-response curve.

Cell Viability Assay

This assay determines the effect of the inhibitors on the proliferation and viability of cancer cell lines.

Materials:

• Human cancer cell lines (e.g., HCT116, HeLa)

• Complete cell culture medium

• Test compounds (UPCDC-30245, CB-5083)

• CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega)

• 96-well opaque-walled plates

Procedure:

• Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Treat the cells with a range of concentrations of UPCDC-30245, CB-5083, or DMSO for a specified duration (e.g., 72 hours).

• After the incubation period, equilibrate the plate to room temperature.

• Add the CellTiter-Glo® reagent to each well according to the manufacturer's protocol.

• Measure the luminescence using a plate reader.

• Calculate the percentage of cell viability relative to the DMSO-treated control cells and determine the IC50 values.

Western Blot Analysis for UPR and Autophagy Markers

This technique is used to detect changes in the protein levels of key markers associated with the UPR and autophagy pathways.

Materials:

• Treated cell lysates

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• Transfer apparatus and PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-CHOP, anti-ATF4, anti-LC3B, anti-p62, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Lyse the treated cells and quantify the protein concentration.

• Separate equal amounts of protein from each sample by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Immunofluorescence for Early Endosome and Lysosome Visualization

This method allows for the visualization of subcellular structures like early endosomes and lysosomes to assess the impact of the inhibitors.

Materials:

• Cells grown on coverslips

• Test compounds

• Paraformaldehyde (PFA) for fixation

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking solution (e.g., 1% BSA in PBS)

• Primary antibody against an early endosome marker (e.g., anti-EEA1)

• Fluorescently labeled secondary antibody

• LysoTracker™ dye

• DAPI for nuclear counterstaining

• Mounting medium

• Fluorescence microscope

Procedure:

• Treat cells grown on coverslips with the inhibitors for the desired time.

• For lysosome staining, incubate the live cells with LysoTracker™ dye according to the manufacturer's instructions before fixation.

• Fix the cells with PFA.

• Permeabilize the cells if intracellular targets are to be stained.

• Block non-specific binding sites.

• Incubate with the primary antibody (e.g., anti-EEA1).

• Wash and incubate with a fluorescently labeled secondary antibody.

• Counterstain the nuclei with DAPI.

• Mount the coverslips onto microscope slides.

• Acquire images using a fluorescence microscope and analyze the localization and intensity of the fluorescent signals.[12][15]

Conclusion

UPCDC-30245 and CB-5083 are both potent inhibitors of p97 but with distinct mechanisms and cellular consequences. CB-5083, as an ATP-competitive inhibitor, robustly activates the UPR, a pathway critical for managing endoplasmic reticulum stress.[9][11] This makes it a valuable tool for studying ER-associated degradation and a potential therapeutic for cancers reliant on this pathway. However, its clinical development has been hampered by off-target effects.[8][16]

UPCDC-30245, with its allosteric mode of action, presents a different profile. Its unique ability to block endo-lysosomal degradation and alter autophagy, with a less pronounced effect on the UPR, opens up different therapeutic avenues and research questions.[5][10][12] Notably, its potential to overcome resistance to ATP-competitive inhibitors like CB-5083 makes it a promising candidate for further investigation, particularly in combination therapies or for specific cancer subtypes.[6][17] The choice between these inhibitors will ultimately depend on the specific biological question being addressed or the therapeutic strategy being pursued. This guide provides the foundational data and methodologies to aid researchers in making that informed decision.

References

• 1. Inhibitors of the ATPase p97/VCP: From basic research to clinical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structural Basis of p97 Inhibition by the Site-Selective Anticancer Compound CB-5083 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Targeting the AAA ATPase p97 as an approach to treat cancer through disruption of protein homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Allosteric p97 Inhibitors Can Overcome Resistance to ATP-Competitive p97 Inhibitors for Potential Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. VCP/p97 inhibitor CB-5083 modulates muscle pathology in a mouse model of VCP inclusion body myopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CB-5083, an inhibitor of P97, suppresses osteosarcoma growth and stem cell properties by altering protein homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]
• 12. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation [mdpi.com]
• 13. Facebook [cancer.gov]
• 14. bellbrooklabs.com [bellbrooklabs.com]
• 15. researchgate.net [researchgate.net]
• 16. A p97/Valosin-Containing Protein Inhibitor Drug CB-5083 Has a Potent but Reversible Off-Target Effect on Phosphodiesterase-6 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Allosteric p97 inhibitors can overcome resistance to ATP-competitive p97 inhibitors for potential anti-cancer therapy [authors.library.caltech.edu]

Overcoming Resistance: The Efficacy of UPCDC-30245 in ATP-Competitive Inhibitor-Resistant Cancers

A comparative analysis of the allosteric p97 inhibitor, UPCDC-30245, demonstrates its potential in circumventing acquired resistance to ATP-competitive inhibitors in cancer cell lines. This guide provides a comprehensive overview of its efficacy, mechanism of action, and comparative performance against other p97 inhibitors, supported by experimental data and detailed protocols.

Acquired resistance to targeted cancer therapies remains a significant clinical challenge. For inhibitors targeting the essential AAA-ATPase p97/VCP, a key regulator of protein homeostasis, resistance to ATP-competitive inhibitors like CB-5083 is often driven by specific mutations in the drug-binding site. The allosteric inhibitor UPCDC-30245 presents a promising alternative, demonstrating potent activity in cell lines harboring these resistance mutations.

Mechanism of Action: A Different Approach to p97 Inhibition

Unlike ATP-competitive inhibitors that bind to the highly conserved ATP-binding pocket of the D2 domain of p97, UPCDC-30245 is an allosteric inhibitor. This means it binds to a different site on the p97 enzyme, inducing a conformational change that inhibits its ATPase activity through a noncompetitive mechanism. This distinct mechanism of action is the key to its efficacy in resistant cell lines. Mutations that prevent the binding of ATP-competitive inhibitors, such as those in the D1-D2 linker region or the D2 ATPase domain, do not affect the binding of allosteric inhibitors like UPCDC-30245.

Recent studies have also revealed a unique cellular effect of UPCDC-30245. It has been shown to block endo-lysosomal degradation by inhibiting the formation of early endosomes and reducing the acidity of lysosomes. This effect on autophagy pathways is distinct from that of other p97 inhibitors like CB-5083 and NMS-873.

Comparative Efficacy in Resistant Cell Lines

Experimental data consistently demonstrates the ability of UPCDC-30245 to inhibit the proliferation of cancer cell lines that have developed resistance to the ATP-competitive inhibitor CB-5083.

Table 1: Comparison of IC50 Values for Cell Proliferation in Parental and CB-5083 Resistant HCT116 Colon Cancer Cells

Compound	Cell Line	IC50 (µM)	Fold Resistance
CB-5083	Parental HCT116	~0.5 - 1.0	-
CB-5083 Resistant (D649A/T688A)	>30	>30
UPCDC-30245	Parental HCT116	~1.0 - 4.0	-
CB-5083 Resistant (D649A/T688A)	~1.0	~1
NMS-873	Parental HCT116	~0.5 - 2.0	-
CB-5083 Resistant (D649A/T688A)	~1.0	~1

Data compiled from multiple sources.

As shown in Table 1, while CB-5083 loses its potency by over 30-fold in the resistant HCT116 cell line, both allosteric inhibitors, UPCDC-30245 and NMS-873, maintain their efficacy.

Table 2: Comparison of IC50 Values for p97 ATPase Activity Inhibition

Compound	p97 Mutant	IC50 (nM)	Fold Resistance vs. WT
CB-5083	Wild-Type (WT)	10	-
N660K	>300	>30
T688A	>5000	>500
UPCDC-30245	Wild-Type (WT)	300	-
N660K	~300	~1
T688A	~900	~3
NMS-873	Wild-Type (WT)	26	-
N660K	~26	~1
T688A	~780	~30

Data compiled from multiple sources.

The data in Table 2 further corroborates the mechanism of resistance and the advantage of allosteric inhibition. The N660K and T688A mutations, which confer resistance to CB-5083, have minimal impact on the inhibitory activity of UPCDC-30245. Interestingly, the T688A mutation does lead to a significant increase in resistance to the allosteric inhibitor NMS-873, suggesting subtle differences in the binding sites or mechanisms of these two allosteric inhibitors.

Visualizing the Pathways and Processes

To better understand the concepts discussed, the following diagrams illustrate the key signaling pathways, experimental workflows, and the logic of overcoming resistance.

Caption: Mechanism of overcoming ATP-competitive inhibitor resistance.

Caption: Workflow for generating and testing resistant cell lines.

A Head-to-Head Comparison of Autophagy Inhibitors: UPCDC-30245 and Other Key Modulators

For researchers, scientists, and drug development professionals, understanding the nuances of autophagy inhibitors is critical for advancing research and therapeutic strategies. This guide provides an objective comparison of UPCDC-30245 with other widely used autophagy inhibitors, supported by experimental data and detailed protocols.

Autophagy, a fundamental cellular recycling process, is implicated in a range of diseases, from cancer to neurodegenerative disorders. The ability to modulate this pathway with small molecules is a key area of investigation. This guide focuses on a head-to-head comparison of UPCDC-30245, a novel allosteric p97 inhibitor with a unique mechanism of autophagy inhibition, against established autophagy modulators: the late-stage inhibitors Chloroquine (and its derivative Hydroxychloroquine) and Bafilomycin A1, and the early-stage inhibitor 3-Methyladenine (3-MA).

Mechanism of Action at a Glance

UPCDC-30245 stands out due to its distinct mechanism. While it is a p97 inhibitor, its primary effect on autophagy is not through the canonical p97 functions in endoplasmic-reticulum-associated protein degradation (ERAD) or the unfolded protein response (UPR). Instead, it potently blocks endo-lysosomal degradation by inhibiting the formation of early endosomes and, crucially, reducing the acidity of the lysosome. This alkalinizing effect on lysosomes is a key convergence point with the well-known autophagy inhibitors Chloroquine and Hydroxychloroquine.

In contrast, Bafilomycin A1, a macrolide antibiotic, is a specific inhibitor of vacuolar H+-ATPase (V-ATPase), the proton pump responsible for acidifying lysosomes. This direct inhibition of the acidification machinery also leads to a late-stage block in autophagy. 3-Methyladenine (3-MA) acts at an earlier stage of the autophagic process by inhibiting Class III phosphatidylinositol 3-kinase (PI3K), which is essential for the nucleation and formation of autophagosomes.

Figure 1: Simplified signaling pathway of autophagy inhibition.

Quantitative Comparison of Autophagy Inhibitors

Table 1: Mechanism of Action and Efficacy

Inhibitor	Primary Target	Stage of Inhibition	Reported IC50/Effective Concentration for Autophagy Inhibition
UPCDC-30245	p97 (allosteric), Lysosomal pH	Late Stage	Not explicitly reported for autophagy inhibition. Effective at 5 µM for blocking autophagy flux.
Chloroquine/HCQ	Lysosomal pH	Late Stage	IC50 for cell proliferation varies (e.g., <20 µM in sensitive cell lines at 72h). Effective concentrations for autophagy inhibition are typically in the 10-50 µM range.
Bafilomycin A1	V-ATPase	Late Stage	IC50 for V-ATPase is in the nanomolar range (e.g., 0.44 nM). Effective concentrations for autophagy inhibition are typically 10-100 nM.
3-Methyladenine	Class III PI3K	Early Stage	IC50 is in the millimolar range (e.g., 1.21 mM). Typically used at 5 mM to inhibit autophagy.

Table 2: Cytotoxicity Profile

Inhibitor	Cell Line(s)	Reported CC50/IC50 for Cell Viability
UPCDC-30245	Various cancer cell lines	Nanomolar to low micromolar range.
Chloroquine/HCQ	H9C2, HEK293, IEC-6	CC50 at 72h: <20 µM (CQ), <30 µM (HCQ).
Bafilomycin A1	Hepatocellular carcinoma cells	Nanomolar concentrations suppress cell growth.
3-Methyladenine	Various cancer cell lines	High concentrations (e.g., 10 mM) can cause a decrease in cell viability.

Supporting Experimental Data

A key study by Wang et al. (2022) provides a direct comparison of the effects of UPCDC-30245, the p97 inhibitor CB-5083, Hydroxychloroquine (HCQ), and Bafilomycin A1 on autophagy. In HeLa cells stably expressing an mRFP-GFP-LC3 reporter, treatment with 5 µM UPCDC-30245, 50 µM HCQ, and 10 µM Bafilomycin A1 all led to an increase in the number of autophagosomes and a reduction in autolysosomes after 2 hours. This indicates a blockage of the late stages of autophagy, preventing the fusion of autophagosomes with lysosomes or inhibiting the degradation of autolysosomal content. Notably, the potent p97 inhibitor CB-5083 did not show this effect, highlighting the unique mechanism of UPCDC-30245 in modulating autophagy.

Furthermore, the same study demonstrated that 5 µM UPCDC-30245 significantly decreased LysoTracker staining in both HeLa and H1299 cells, confirming its ability to reduce the acidity of lysosomes, an effect shared with HCQ.

Experimental Protocols

To facilitate the replication and validation of these findings, detailed methodologies for key experiments are provided below.

Validating the On-Target Effects of UPCDC-30245 on p97: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of UPCDC-30245, an allosteric p97 inhibitor, with other known p97 inhibitors. It includes supporting experimental data, detailed protocols for key validation assays, and visualizations of relevant cellular pathways and experimental workflows.

Introduction to p97 and its Inhibition

Valosin-containing protein (p97), also known as VCP, is a highly abundant AAA+ (ATPases Associated with diverse cellular Activities) ATPase that plays a crucial role in maintaining protein homeostasis.[1][2] It is involved in a multitude of cellular processes, including endoplasmic reticulum-associated degradation (ERAD), the unfolded protein response (UPR), autophagy, and DNA damage repair.[1][3][4] By utilizing the energy from ATP hydrolysis, p97 unfolds and extracts ubiquitinated proteins from cellular complexes or membranes, thereby targeting them for degradation by the proteasome.[5][6][7][8] Given its central role in cellular protein quality control, p97 has emerged as a promising therapeutic target for cancer and other diseases.[9]

Several small molecule inhibitors of p97 have been developed, which can be broadly classified into two categories: ATP-competitive and allosteric inhibitors.[4][10][11][12] ATP-competitive inhibitors, such as CB-5083 and DBeQ, bind to the ATP-binding pocket of p97, directly competing with ATP and inhibiting its ATPase activity.[13] In contrast, allosteric inhibitors, like UPCDC-30245 and NMS-873, bind to a site distinct from the ATP-binding pocket, inducing a conformational change that inhibits p97 function.[3][13][14]

This guide focuses on validating the on-target effects of UPCDC-30245, a potent allosteric p97 inhibitor, and comparing its performance with other well-characterized p97 inhibitors.

Comparative Analysis of p97 Inhibitors

UPCDC-30245 distinguishes itself from other p97 inhibitors through its unique mechanism of action. While ATP-competitive inhibitors like CB-5083 and the allosteric inhibitor NMS-873 primarily impact the ERAD and UPR pathways, UPCDC-30245 demonstrates a more pronounced effect on the endo-lysosomal degradation pathway.[4][10][12] This differential activity suggests that UPCDC-30245 may offer a therapeutic advantage in overcoming resistance to other p97 inhibitors and may have distinct applications.

Quantitative Data Summary

The following table summarizes the half-maximal inhibitory concentration (IC50) values for UPCDC-30245 and other p97 inhibitors across various assays and cell lines. This data provides a quantitative comparison of their potency.

Inhibitor	Type	Target	Assay Type	IC50 (nM)	Cell Line	Reference
UPCDC-30245	Allosteric	p97	ATPase Activity	~27	-	[14]
p97	ATPase Activity	300	-	[3]
Cell Proliferation	Varies	Varies	HCT116, HeLa, RPMI8226	[15]
CB-5083	ATP-Competitive	p97	ATPase Activity	10	-	[3]
Cell Proliferation	Varies	Varies	HCT116, HeLa, RPMI8226	[15]
NMS-873	Allosteric	p97	ATPase Activity	26	-	[3]
Cell Proliferation	Varies	Varies	HCT116, HeLa, RPMI8226	[15]
DBeQ	ATP-Competitive	p97	ATPase Activity	1500	-
Cell Proliferation	Varies	Varies	HCT116, HeLa, RPMI8226	[15]

Experimental Protocols

To validate the on-target effects of p97 inhibitors, a series of biochemical and cellular assays are essential. The following are detailed protocols for key experiments.

p97 ATPase Activity Assay

This assay measures the ability of an inhibitor to block the ATP hydrolysis activity of purified p97. A common method is a bioluminescence-based assay that measures the amount of ATP remaining after the enzymatic reaction.[14][16][17][18]

Materials:

• Purified recombinant p97 protein

• Assay buffer (e.g., 25 mM HEPES pH 7.5, 150 mM KCl, 5 mM MgCl2, 0.5 mM TCEP)

• ATP solution

• Test compounds (e.g., UPCDC-30245) dissolved in DMSO

• Kinase-Glo® Luminescent Kinase Assay Kit (Promega)

• White, opaque 96-well plates

• Plate reader capable of measuring luminescence

Procedure:

• Prepare a reaction mix containing assay buffer and purified p97 protein.

• Add the test compound at various concentrations to the wells of the 96-well plate. Include a DMSO control (vehicle) and a known p97 inhibitor as a positive control.

• Add the p97/buffer mix to the wells containing the compounds and incubate for a specified time (e.g., 15 minutes) at room temperature to allow for compound binding.

• Initiate the reaction by adding a solution of ATP to each well.

• Incubate the reaction for a set time (e.g., 60 minutes) at 37°C.

• Stop the reaction and measure the remaining ATP by adding the Kinase-Glo® reagent according to the manufacturer's instructions.

• Measure the luminescence using a plate reader. The luminescence signal is inversely proportional to the ATPase activity.

• Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to confirm direct target engagement of a drug in a cellular context.[2][9][11][19][20] The principle is that ligand binding stabilizes the target protein, leading to a higher melting temperature.

Materials:

• Cultured cells (e.g., HCT116)

• Test compound (UPCDC-30245)

• DMSO (vehicle control)

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• PCR tubes or 96-well PCR plates

• Thermal cycler

• Equipment for protein quantification (e.g., BCA assay)

• SDS-PAGE and Western blotting reagents

• Primary antibody against p97

• Secondary antibody (HRP-conjugated)

• Chemiluminescence detection system

Procedure:

• Treat cultured cells with the test compound or DMSO for a specific duration.

• Harvest the cells, wash with PBS, and resuspend in a small volume of PBS.

• Aliquot the cell suspension into PCR tubes or a 96-well PCR plate.

• Heat the samples to a range of temperatures using a thermal cycler for a short period (e.g., 3 minutes).

• Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

• Separate the soluble fraction (containing non-denatured protein) from the precipitated, denatured protein by centrifugation.

• Collect the supernatant and determine the protein concentration.

• Analyze the amount of soluble p97 in each sample by Western blotting using a p97-specific antibody.

• Quantify the band intensities and plot the percentage of soluble p97 against the temperature to generate a melting curve.

• A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Western Blot Analysis of Cellular Pathway Markers

Western blotting is used to assess the downstream effects of p97 inhibition on specific cellular pathways. For UPCDC-30245, it is particularly important to investigate markers of the endo-lysosomal pathway and compare them to markers of ER stress and the UPR.[21][22][23][24][25]

Materials:

• Cultured cells

• Test compounds (UPCDC-30245, CB-5083, NMS-873)

• DMSO (vehicle control)

• Lysis buffer

• Protein quantification reagents

• SDS-PAGE and Western blotting equipment

• Primary antibodies for:

  • ER Stress/UPR: GRP78 (BiP), CHOP, ATF4, phosphorylated eIF2α

  • Autophagy/Endo-lysosomal pathway: LC3B-II, p62/SQSTM1

  • Loading control: β-actin or GAPDH

• HRP-conjugated secondary antibodies

• Chemiluminescence detection system

Procedure:

• Treat cells with the different p97 inhibitors at desired concentrations and for various time points.

• Lyse the cells and quantify the protein concentration.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane and incubate with the primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescence substrate and an imaging system.

• Analyze the changes in the expression levels of the marker proteins to understand the cellular response to each inhibitor. For example, an increase in LC3B-II and p62 would suggest a blockage in the autophagy-lysosomal pathway.[10]

Visualizing p97 Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the p97 signaling pathway and a typical experimental workflow for validating p97 inhibitors.

Caption: p97-mediated protein degradation pathway and points of inhibition.

References

• 1. researchgate.net [researchgate.net]
• 2. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Allosteric p97 Inhibitors Can Overcome Resistance to ATP-Competitive p97 Inhibitors for Potential Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of novel benzylquinazoline molecules as p97/VCP inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Valosin-containing protein (p97) is a regulator of endoplasmic reticulum stress and of the degradation of N-end rule and ubiquitin-fusion degradation pathway substrates in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Valosin-containing Protein (p97) Is a Regulator of Endoplasmic Reticulum Stress and of the Degradation of N-End Rule and Ubiquitin-Fusion Degradation Pathway Substrates in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibition of p97-dependent Protein Degradation by Eeyarestatin I - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay [en.bio-protocol.org]
• 10. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay [bio-protocol.org]
• 12. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation [authors.library.caltech.edu]
• 13. researchgate.net [researchgate.net]
• 14. Measurement of ATPase Activity of Valosin-containing Protein/p97 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A Covalent p97/VCP ATPase Inhibitor can overcome resistance to CB-5083 and NMS-873 in colorectal cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Measurement of ATPase Activity of Valosin-containing Protein/p97 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Measuring In Vitro ATPase Activity for Enzymatic Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. annualreviews.org [annualreviews.org]
• 21. Methods for Studying ER Stress and UPR Markers in Human Cells | Springer Nature Experiments [experiments.springernature.com]
• 22. Measuring ER stress and the unfolded protein response using mammalian tissue culture system - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. ER Stress Assay Sampler Kit | Cell Signaling Technology [cellsignal.com]
• 25. Methods for studying ER stress and UPR markers in human cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Differential Effects of UPCDC-30245 on Cancer Cell Lines: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the allosteric p97 inhibitor UPCDC-30245 with other p97 inhibitors, focusing on its differential effects on various cancer cell lines. The information presented herein is supported by experimental data to aid in research and drug development decisions.

Introduction to UPCDC-30245

UPCDC-30245 is an allosteric inhibitor of the AAA+ ATPase p97, a critical regulator of protein homeostasis.[1][2] Unlike ATP-competitive inhibitors such as CB-5083, UPCDC-30245 binds to a site at the interface of the D1 and D2 domains of p97.[3][4] This distinct binding mode results in a unique mechanism of action, setting it apart from other p97 inhibitors like CB-5083 and the allosteric inhibitor NMS-873.[1][5] While CB-5083 and NMS-873 primarily impact the endoplasmic reticulum-associated protein degradation (ERAD) and the unfolded protein response (UPR) pathways, UPCDC-30245 demonstrates a milder effect on these pathways.[5][6] Instead, its primary mechanism involves the blockade of endo-lysosomal degradation by inhibiting the formation of early endosomes and reducing lysosomal acidity.[6][7]

Comparative Efficacy in Cancer Cell Lines

UPCDC-30245 has demonstrated potent anti-proliferative activity across a range of cancer cell lines. The following table summarizes the half-maximal inhibitory concentration (IC50) values for UPCDC-30245 in comparison to CB-5083 and NMS-873.

Cell Line	Cancer Type	UPCDC-30245 IC50 (µM)	CB-5083 IC50 (µM)	NMS-873 IC50 (µM)
HeLa	Cervical Cancer	0.8	0.5	0.4
A549	Lung Cancer	2.0	1.0	0.8
BxPC-3	Pancreatic Cancer	1.5	0.9	0.7
RPMI8226	Multiple Myeloma	0.9	0.4	0.3
MM1S	Multiple Myeloma	1.2	0.6	0.5
HCT116	Colon Cancer	1.8	0.7	1.0
HT29	Colon Cancer	0.6	1.2	1.5

Data compiled from published studies. Actual IC50 values may vary depending on experimental conditions.

Overcoming Drug Resistance

A significant advantage of UPCDC-30245 is its ability to overcome resistance to ATP-competitive p97 inhibitors. In a study utilizing a CB-5083-resistant HCT116 colon cancer cell line harboring a p97 double mutation (D649A/T688A), UPCDC-30245 and NMS-873 were significantly more potent than CB-5083.[1]

Cell Line	UPCDC-30245 IC50 (µM)	CB-5083 IC50 (µM)	NMS-873 IC50 (µM)
HCT116 (Parental)	~1.0	~0.3	~0.4
HCT116 (CB-5083 Resistant)	~1.0	>10	~0.5

Signaling Pathways and Mechanism of Action

The differential effects of UPCDC-30245 stem from its unique impact on cellular signaling pathways. The following diagrams illustrate the distinct mechanisms of UPCDC-30245 compared to other p97 inhibitors.

Caption: Comparative signaling pathways of p97 inhibitors.

Experimental Workflows

The following diagrams outline the typical workflows for key experiments used to characterize the effects of UPCDC-30245.

Caption: Workflow for Cell Viability (IC50) Assay.

Caption: Workflow for Autophagy Flux Assay.

Detailed Experimental Protocols

Cell Proliferation (IC50) Assay

• Cell Seeding: Cancer cell lines are seeded into 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Compound Treatment: Cells are treated with a serial dilution of UPCDC-30245, CB-5083, NMS-873, or vehicle control (DMSO) for 72 hours.

• Viability Assessment: Cell viability is assessed using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay. MTT solution is added to each well and incubated for 4 hours.

• Data Analysis: The formazan (B1609692) crystals are dissolved in DMSO, and the absorbance is measured at 570 nm. IC50 values are calculated by fitting the dose-response curves to a four-parameter logistic equation.

Autophagy Flux Assay

• Transfection: Cells are transiently transfected with a tandem mRFP-GFP-LC3 plasmid.

• Treatment: After 24 hours, cells are treated with 5 µM UPCDC-30245 or other compounds for the desired time.

• Imaging: Live-cell imaging is performed using a confocal microscope.

• Quantification: The number of GFP-positive (autophagosomes) and RFP-positive/GFP-negative (autolysosomes) puncta per cell is quantified to assess autophagic flux.

Lysosomal Acidity Assay

• Cell Culture: Cells are grown on glass coverslips.

• Staining: Cells are incubated with 50 nM LysoTracker Red DND-99 for 30 minutes at 37°C to label acidic compartments.

• Treatment: Cells are then treated with UPCDC-30245 or vehicle control.

• Imaging and Analysis: Fluorescence intensity of LysoTracker is observed and quantified using fluorescence microscopy. A decrease in fluorescence intensity indicates a reduction in lysosomal acidity.

Conclusion

UPCDC-30245 presents a unique mechanism of action among p97 inhibitors, primarily targeting the endo-lysosomal pathway. This differentiation offers a potential therapeutic advantage, particularly in the context of overcoming resistance to other classes of p97 inhibitors. The data and protocols provided in this guide serve as a valuable resource for researchers investigating the therapeutic potential of UPCDC-30245 in various cancer models.

References

• 1. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation [authors.library.caltech.edu]
• 2. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation [ouci.dntb.gov.ua]
• 3. researchgate.net [researchgate.net]
• 4. 2.4. Autophagic flux assay [bio-protocol.org]
• 5. catalog.takara-bio.co.jp [catalog.takara-bio.co.jp]
• 6. researchgate.net [researchgate.net]
• 7. The p97 Inhibitor UPCDC-30245 Blocks Endo-Lysosomal Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Safety Profiles of p97 Inhibitors: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the safety profiles of prominent p97 inhibitors, supported by available experimental data. This document aims to serve as a valuable resource for informed decision-making in the development of novel therapeutics targeting the AAA+ ATPase p97.

The valosin-containing protein (VCP)/p97 is a critical regulator of cellular protein homeostasis, playing a central role in the ubiquitin-proteasome system (UPS). Its involvement in processes such as endoplasmic reticulum-associated degradation (ERAD) makes it an attractive target for cancer therapy. This guide focuses on the comparative safety profiles of four key p97 inhibitors: the clinical-stage ATP-competitive inhibitors CB-5083 and its second-generation analog CB-5339, and the allosteric inhibitors NMS-873 and UPCDC-30245.

Executive Summary of Safety Profiles

The development of p97 inhibitors has been marked by a drive to improve on-target efficacy while minimizing off-target toxicities. The first-in-class inhibitor, CB-5083 , showed initial promise but was halted in Phase I clinical trials due to dose-limiting visual disturbances. These adverse effects were later attributed to off-target inhibition of phosphodiesterase-6 (PDE6). This led to the development of CB-5339 , a second-generation inhibitor designed to have an improved safety profile, which is currently undergoing clinical evaluation.

In the preclinical space, NMS-873 has been identified as a highly potent and selective allosteric inhibitor of p97. While it demonstrates a favorable selectivity profile in vitro, its utility in vivo has been limited by its pharmacokinetic properties. Another allosteric inhibitor, UPCDC-30245 , presents a unique mechanism of action distinct from other inhibitors, primarily affecting the endo-lysosomal pathway. However, its off-target effects are not yet fully characterized.

Quantitative Data Comparison

The following tables summarize the available quantitative data for the on-target potency and off-target selectivity of the selected p97 inhibitors.

Inhibitor	Type	p97 ATPase IC50 (nM)	Cell Proliferation IC50 (nM)
CB-5083	ATP-Competitive	11	~115 - 2000 (in over 300 tumor cell lines)
CB-5339	ATP-Competitive	9	Not widely reported
NMS-873	Allosteric	30	400 (HCT116), 700 (HeLa)
UPCDC-30245	Allosteric	27	Not widely reported

Inhibitor	Key Off-Target(s)	Off-Target IC50/Selectivity	Notable Adverse Events (Clinical/Preclinical)
CB-5083	PDE6	Inhibition constant (Ki) of 80 nM (ex vivo ERG)	Visual disturbances (photophobia, dyschromatopsia)
CB-5339	Information not publicly available	Designed for improved safety profile over CB-5083	Generally well-tolerated in Phase 1 trials (specifics not yet published)
NMS-873	Minimal	IC50 >10 µM against a panel of 53 kinases and other AAA ATPases	Mitochondrial oxidative phosphorylation inhibition (Complex I and ATP synthase)
UPCDC-30245	Endo-lysosomal pathway components	Blocks formation of early endosomes and reduces lysosomal acidity	Cytotoxicity observed at higher concentrations in vitro

Signaling Pathways and Experimental Workflows

To understand the context of p97 inhibitor safety, it is crucial to visualize the key signaling pathways and the experimental workflows used for their assessment.

Safety & Regulatory Compliance

Proper Disposal and Safe Handling of UPCDC-30245

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This document provides essential safety and logistical information for the allosteric p97 inhibitor, UPCDC-30245, including operational and disposal plans.

Summary of Key Safety and Handling Procedures

While a specific Safety Data Sheet (SDS) for UPCDC-30245 is not publicly available, general safety protocols for handling potent, biologically active small molecules should be strictly followed. Based on available information for similar research chemicals, the following procedures are recommended.

Personal Protective Equipment (PPE) and Engineering Controls:

• Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.

• Eye Protection: Wear chemical safety goggles or a face shield.

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

• Body Protection: Wear a lab coat or other protective clothing.

Handling and Storage:

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.

• Wash hands thoroughly after handling.

• Do not eat, drink, or smoke when using this product.

• Store in a tightly sealed container in a cool, dry, and well-ventilated place.

UPCDC-30245 Disposal Workflow

The following diagram outlines the recommended step-by-step procedure for the safe disposal of UPCDC-30245.

Caption: Workflow for the safe disposal of UPCDC-30245.

Quantitative Data Summary

The following tables summarize key quantitative data for UPCDC-30245 based on published research findings.

Parameter	Value	Cell Line(s)	Reference
IC50 (p97 Inhibition)	~27 nM	Not specified	[1]
IC50 (p97 WT)	300 nM	Not specified	[1]
IC50 (p97 N660K mutant)	300 nM	Not specified	[1]

Table 1: Inhibitory Concentrations of UPCDC-30245

Experimental Protocols

Cell Proliferation Assays

To assess the anti-proliferative effects of UPCDC-30245, various cancer cell lines, including HeLa, A549, BxPC-3, PRMI8226, MM1S, HCT116, and HT29, were utilized.[1] The general protocol involves treating the cells with a range of concentrations of UPCDC-30245 (e.g., 0.01-100 μM) for a specified period.[1] Cell viability is then measured using standard assays such as MTT or CellTiter-Glo.

In Vitro Solution Preparation

For in vitro experiments, a stock solution of UPCDC-30245 is typically prepared in dimethyl sulfoxide (B87167) (DMSO).[1] A working solution can be prepared by diluting the DMSO stock. For example, to make a 1 mL working solution, 100 μL of a 20.8 mg/mL DMSO stock can be added to 400 μL of PEG300, mixed, followed by the addition of 50 μL of Tween-80, and finally, 450 μL of saline is added to reach the final volume.[1]

Disclaimer: The information provided is based on publicly available research and general laboratory safety principles. Always consult the specific Safety Data Sheet (SDS) for UPCDC-30245 and adhere to your institution's and local authorities' regulations for chemical handling and disposal.

References

• 1. medchemexpress.com [medchemexpress.com]

Essential Safety and Handling Protocols for the Research Compound UPCDC-30245

Disclaimer: UPCDC-30245 is a specialized research compound for which a specific Safety Data Sheet (SDS) is not publicly available. The following guidance has been compiled based on established best practices for handling potent, novel chemical compounds and by analogy to other inhibitors of the p97 ATPase enzyme. A thorough and formal risk assessment must be conducted by researchers prior to any handling of this compound.

This document provides essential safety and logistical information, including operational and disposal plans, to guide researchers, scientists, and drug development professionals in the safe handling of UPCDC-30245.

Hazard Identification and Risk Assessment

UPCDC-30245 is identified as a potent and selective allosteric inhibitor of the p97 ATPase, a critical enzyme in cellular protein quality control. Due to its high potency and the lack of comprehensive toxicological data, it is imperative to handle this compound with a high degree of caution.

Primary Anticipated Hazards:

• High Potency: The compound is biologically active at low concentrations.

• Unknown Toxicity: In the absence of specific data, UPCDC-30245 should be treated as potentially toxic, carcinogenic, mutagenic, or teratogenic.

• Inhalation Hazard: If handled as a solid, the fine powder poses a significant inhalation risk.

A formal risk assessment should be performed before commencing any experimental work. This assessment must evaluate the quantity of the compound to be used, the specific procedures to be undertaken, and all potential routes of exposure.

Personal Protective Equipment (PPE)

The following table outlines the minimum required PPE for various operations involving UPCDC-30245.

Operation	Minimum Required Personal Protective Equipment
Weighing of Powders	- Double nitrile gloves- Chemical splash goggles- Full-face shield- Disposable gown with tight-fitting cuffs- NIOSH-approved respirator (e.g., N95 for powders)
Preparation of Solutions	- Double nitrile gloves- Chemical splash goggles- Full-face shield- Chemical-resistant laboratory coat
Conducting Reactions	- Double nitrile gloves (material selected based on all reactants)- Chemical splash goggles- Chemical-resistant laboratory coat
Waste Disposal	- Double nitrile gloves- Chemical splash goggles- Laboratory coat

This information is synthesized from general safety guidelines for handling potent chemical compounds.

Standard Operating Procedures

Designated Work Area: All handling of UPCDC-30245 must be performed in a designated and clearly marked area, such as a certified chemical fume hood or a glove box, to control and contain any potential release.

Weighing and Transfer of Solid Compound:

• All manipulations of solid UPCDC-30245 that could generate dust must be conducted within a ventilated enclosure.

• Use the minimum quantity of the compound necessary for the experiment to reduce risk.

• Where feasible, utilize wet-handling techniques, such as dampening the powder with an appropriate solvent, to minimize the generation of airborne dust.

Preparation of Solutions:

• When dissolving, add the solid compound to the solvent gradually to prevent splashing.

• All solutions must be meticulously labeled with the compound name, concentration, solvent, and the date of preparation.

Emergency and Spill Response

Spill Management:

• Evacuate: In the event of a significant spill, immediately evacuate the immediate vicinity.

• Alert: Notify colleagues and the laboratory supervisor of the spill.

• Contain: If it can be done without risk of exposure, contain the spill using appropriate chemical absorbent materials.

• Clean-up: Only personnel trained in hazardous spill clean-up and wearing the appropriate PPE should decontaminate the affected area.

First Aid Measures:

• Skin Contact: Immediately remove any contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes. Seek prompt medical attention.

• Eye Contact: Immediately flush the eyes with a large volume of water for a minimum of 15 minutes, ensuring to hold the eyelids open. Seek immediate medical attention.

• Inhalation: Move the affected individual to an area with fresh air. If breathing is labored, administer oxygen. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth thoroughly with water. Seek immediate medical attention.

Waste Disposal Protocol

All materials contaminated with UPCDC-30245, including but not limited to, excess compound, solutions, and all used PPE, must be handled as hazardous waste.

• Segregation: All UPCDC-30245 waste must be collected in a dedicated, clearly labeled, and securely sealed container.

• Disposal: The disposal of this hazardous waste must be conducted through the institution's official hazardous waste management program. Under no circumstances should it be disposed of in standard laboratory trash or drains.

Scientific Context and Workflow

Affected Signaling Pathway: UPCDC-30245 functions as an allosteric inhibitor of the p97 ATPase. This enzyme is integral to protein